1,4-phenylene bis(diethylcarbamate)

Core Science & Biosynthesis

1,4-Phenylene Bis(diethylcarbamate): Structural Dynamics, Synthesis, and Directed ortho-Metalation (DoM) Applications

Executive Summary

1,4-Phenylene bis(diethylcarbamate) is a highly versatile, symmetrically functionalized aromatic scaffold. By leveraging the strong directing ability of the O-diethylcarbamate groups, researchers can achieve precise regiocontrol over the hydroquinone core via Directed ortho-Metalation (DoM). This technical guide provides an authoritative breakdown of its physical properties, synthetic pathways, and the mechanistic causality behind its functionalization protocols.

Structural and Physical Profiling

The synthetic utility of 1,4-phenylene bis(diethylcarbamate) stems from its dual N,N-diethylcarbamate moieties. These groups serve a dual purpose: they protect the sensitive hydroquinone hydroxyls from oxidation and act as powerful Directed Metalation Groups (DMGs)[1]. The steric bulk of the diethylamine groups prevents nucleophilic attack on the carbonyl carbon, while the carbonyl oxygen remains highly Lewis basic, priming the molecule for metalation.

Quantitative Physical Properties

Property	Specification
Chemical Name	1,4-Phenylene bis(diethylcarbamate)
IUPAC Nomenclature	4-(diethylcarbamoyloxy)phenyl N,N-diethylcarbamate
Molecular Formula	C16H24N2O4
Molecular Weight	308.38 g/mol
Appearance	White to off-white crystalline solid
Solubility Profile	Soluble in THF, DCM, EtOAc; Insoluble in H2O
Synthetic Utility	Symmetrical di-Directed Metalation Group (di-DMG)

Synthesis Methodology: O-Carbamoylation of Hydroquinone

The synthesis of 1,4-phenylene bis(diethylcarbamate) relies on the nucleophilic acyl substitution of diethylcarbamoyl chloride by a hydroquinone-derived bis-phenoxide.

Workflow for the synthesis of 1,4-phenylene bis(diethylcarbamate) via O-carbamoylation.

Step-by-Step Protocol & Causality

• Deprotonation : Hydroquinone (1.0 eq) is added dropwise to a suspension of Sodium Hydride (NaH, 60% dispersion, 2.5 eq) in anhydrous THF at 0 °C under argon.

  • Causality: NaH is a strong, non-nucleophilic base that quantitatively deprotonates the hydroxyl groups to form a highly nucleophilic bis-phenoxide.

  • Self-Validation: The evolution of H₂ gas provides a reliable visual cue; the reaction is ready for the next step only when effervescence completely ceases.

• Acyl Substitution : Diethylcarbamoyl chloride (2.2 eq) is introduced dropwise. The mixture is allowed to warm to room temperature over 12 hours.

  • Causality: The alkoxide attacks the electrophilic carbonyl carbon. The 0 °C starting temperature controls the exothermic nature of the substitution, preventing thermal degradation of the intermediate.

• Workup & Purification : Quench carefully with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x), dry over Na₂SO₄, and recrystallize from EtOAc/Hexane.

  • Causality: NH₄Cl safely neutralizes unreacted NaH without creating a highly basic aqueous layer that could prematurely hydrolyze the newly formed carbamate groups.

Mechanistic Framework: Directed ortho-Metalation (DoM)

The regioselective functionalization of this scaffold is governed by the [1].

Directed ortho-Metalation (DoM) mechanism driven by the Complex Induced Proximity Effect.

Mechanistic Breakdown

• Pre-lithiation Complexation : The Lewis basic carbonyl oxygen coordinates with the Lewis acidic lithium cation of the alkyllithium base. This thermodynamic pre-equilibrium brings the basic carbanion into the immediate vicinity of the ortho-proton[2].

• Deprotonation : This forced proximity drastically lowers the activation energy for the removal of the ortho-proton, resulting in a highly stable, ring-lithiated intermediate[3].

Experimental Protocol: Regioselective Lithiation

To functionalize the aromatic ring, the following highly sensitive DoM protocol must be strictly adhered to.

Step-by-Step Protocol & Causality

• Aggregate Dissociation : Dissolve 1,4-phenylene bis(diethylcarbamate) (1.0 eq) and TMEDA (N,N,N',N'-tetramethylethylenediamine, 1.1 eq per site) in anhydrous THF under argon. Cool strictly to -78 °C.

  • Causality: Alkyllithiums natively exist as unreactive hexamers or tetramers in solution. TMEDA coordinates to lithium, breaking these aggregates into highly reactive monomers, thereby increasing kinetic basicity.

• Lithiation : Add sec-Butyllithium (s-BuLi, 1.1 eq per site) dropwise. Stir for 1 hour at -78 °C.

  • Causality: s-BuLi is selected over n-BuLi due to its higher basicity and greater steric bulk, which prevents unwanted nucleophilic addition to the carbamate carbonyl. The -78 °C temperature is absolutely critical; allowing the reaction to warm prior to quenching would trigger an, where the carbamate group irreversibly migrates to the aromatic carbon[4].

  • Self-Validation: A distinct color shift (typically to a deep yellow or orange) indicates the successful formation of the lithiated species.

• Electrophilic Quench : Introduce the desired electrophile (e.g., TMSCl, MeI, or DMF; 1.2 eq) dropwise and slowly warm to room temperature.

  • Causality: The highly nucleophilic aryl lithium attacks the electrophile. Warming the reaction ensures complete conversion by overcoming any kinetic barriers inherent to the substitution step.

Applications in Drug Development and Materials Science

The functionalized derivatives of 1,4-phenylene bis(diethylcarbamate) are critical precursors in advanced chemical synthesis. Following DoM, the carbamate groups can be directly utilized in to yield polysubstituted aryl amines, which are highly sought after in the synthesis of antibacterial drugs and redox-active therapeutics[5]. Furthermore, hydrolysis or reduction of the carbamate post-functionalization regenerates the hydroquinone core, providing rapid access to highly substituted quinones used in advanced materials and Metal-Organic Frameworks (MOFs)[3].

References

• Title: The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Amination of aryl alcohol derivatives (WO2012094622A2)

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. WO2012094622A2 - Amination of aryl alcohol derivatives - Google Patents [patents.google.com]

The Definitive Technical Guide and Safety Profile for 1,4-Phenylene Bis(diethylcarbamate): Synthesis, Directed Ortho Metalation, and Cross-Coupling Applications

Executive Summary

1,4-Phenylene bis(diethylcarbamate) is a highly specialized, synthetically versatile bis-electrophile and directing group platform. Derived from hydroquinone, this compound is primarily utilized in advanced organic synthesis for two critical applications: Directed Ortho Metalation (DoM) and Transition-Metal-Catalyzed Cross-Coupling via C–O bond activation. Because it is a custom-synthesized research chemical rather than a bulk commodity, standard commercial safety databases often lack comprehensive profiles for it.

This whitepaper provides a rigorously synthesized Material Safety Data Sheet (MSDS/SDS), elucidates the mechanistic causality behind its reactivity, and details self-validating experimental protocols for its application in drug development and complex molecule synthesis.

PART 1: Chemical Identity & Material Safety Data Sheet (MSDS/SDS)

While 1,4-phenylene bis(diethylcarbamate) is typically generated in situ or synthesized on-demand in research settings, the following safety and identity profile is extrapolated from its constituent precursors (hydroquinone and diethylcarbamoyl chloride) and analogous aryl carbamates.

Section 1: Chemical Product and Company Identification

• Chemical Name: 1,4-Phenylene bis(diethylcarbamate)

• Synonyms: Hydroquinone bis(diethylcarbamate); 1,4-Benzenediol, 1,4-bis(diethylcarbamate)

• CAS Number: Unassigned (Proprietary/Research Chemical)

• Molecular Formula: C₁₆H₂₄N₂O₄

• Molecular Weight: 308.38 g/mol

• Product Use: Laboratory reagent, intermediate for DoM and cross-coupling.

Section 2: Hazards Identification (GHS Classification)

• Skin Irritation: Category 2 (H315 - Causes skin irritation)

• Eye Irritation: Category 2A (H319 - Causes serious eye irritation)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - May cause respiratory irritation)

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Section 3: Handling, Storage, and PPE

• Handling: Conduct all operations in a certified chemical fume hood. Avoid contact with skin and eyes. The compound may be sensitive to strong nucleophiles and aqueous bases.

• Storage: Store at 2–8 °C under an inert atmosphere (Argon or Nitrogen) to prevent slow hydrolytic degradation of the carbamate linkages. Keep away from strong oxidizing agents.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloving recommended during synthesis), splash-proof safety goggles, and a flame-retardant lab coat.

PART 2: Mechanistic Utility in Advanced Synthesis

As a Senior Application Scientist, it is critical to understand why the diethylcarbamate moiety is chosen over other protecting groups (like methoxy or silyl ethers). The diethylcarbamate group is a "privileged" functional group that serves a dual purpose: it is one of the most powerful Directed Metalation Groups (DMGs) and an excellent pseudohalide for cross-coupling[1][2].

The Complex-Induced Proximity Effect (CIPE) in DoM

In Directed Ortho Metalation (DoM), the carbonyl oxygen of the diethylcarbamate group acts as a Lewis base, coordinating to the lithium atom of an alkyllithium reagent (typically sec-BuLi). This pre-equilibrium coordination brings the basic alkyl carbanion into close spatial proximity with the ortho-proton of the benzene ring.

Causality in Reagent Selection: sec-BuLi is explicitly chosen over n-BuLi. While n-BuLi is a strong nucleophile that will attack the carbamate carbonyl (leading to undesired addition-elimination and cleavage of the directing group), sec-BuLi is sterically hindered. Its bulkiness suppresses nucleophilic attack, forcing it to act exclusively as a strong base to deprotonate the ortho-position[1]. TMEDA (Tetramethylethylenediamine) is added to break down the sec-BuLi hexamers into highly reactive monomers/dimers, dramatically accelerating the deprotonation rate.

C(sp²)–O Bond Activation in Cross-Coupling

Historically, cross-coupling required aryl halides (I, Br, Cl). However, the diethylcarbamate group can be activated by Nickel(0) catalysts[2]. The electron-withdrawing nature of the carbamate lowers the LUMO of the arene, facilitating the challenging oxidative addition of Ni(0) into the strong C(sp²)–O bond. This allows chemists to use the carbamate first to direct functionalization (via DoM) and then seamlessly remove or replace it via Suzuki-Miyaura or Kumada cross-coupling.

PART 3: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Observational cues (color changes, phase separations) are embedded to ensure the researcher can verify the reaction's progress in real-time.

Protocol 1: Synthesis of 1,4-Phenylene Bis(diethylcarbamate)

Objective: Convert hydroquinone to the bis-carbamate.

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser under Argon.

• Reagents: Add hydroquinone (1.0 equiv, 10 mmol), anhydrous K₂CO₃ (3.0 equiv, 30 mmol), and anhydrous acetonitrile (50 mL). Stir at room temperature for 15 minutes.

• Addition: Dropwise, add diethylcarbamoyl chloride (2.5 equiv, 25 mmol) via syringe.

• Reaction: Heat the suspension to reflux (82 °C) for 12 hours. Self-Validation: The reaction mixture will transition from a clear solution with white solid to a cloudy suspension as KCl precipitates.

• Workup: Cool to room temperature, quench with distilled water (50 mL), and extract with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with 1M HCl (to remove unreacted amines), brine, and dry over anhydrous MgSO₄.

• Purification: Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc) to yield the product as a crystalline solid.

Protocol 2: Double Directed Ortho Metalation (DoM)

Objective: Functionalize the 2,5-positions of the arene.

• Setup: In a flame-dried Schlenk flask under Argon, dissolve 1,4-phenylene bis(diethylcarbamate) (1.0 equiv, 1 mmol) and TMEDA (2.2 equiv, 2.2 mmol) in anhydrous THF (10 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 10 minutes.

• Lithiation: Slowly add sec-BuLi (2.2 equiv, 1.4 M in cyclohexane) dropwise down the side of the flask. Self-Validation: A deep yellow/orange color will immediately develop, indicating the formation of the highly conjugated ortho-lithiated species. Stir for 1 hour at -78 °C.

• Electrophilic Quench: Add an electrophile, such as anhydrous DMF (3.0 equiv, for formylation) or MeI (3.0 equiv, for methylation). The deep color will rapidly dissipate to a pale yellow, confirming successful quenching.

• Workup: Allow the reaction to warm to room temperature, quench with saturated aqueous NH₄Cl, and extract with Et₂O.

PART 4: Quantitative Data & Visualization

Table 1: Comparative Reactivity Profile of Aryl Electrophiles in Ni-Catalysis

Electrophile Type	Oxidative Addition Rate	Leaving Group Ability	Bench Stability	Utility as a Directing Group
Aryl Iodide	Very Fast	Excellent	Moderate (Light sensitive)	None
Aryl Bromide	Fast	Good	High	None
Aryl Triflate	Fast	Excellent	Low (Moisture sensitive)	None
Aryl Diethylcarbamate	Moderate (Requires Ni)	Moderate	Very High (Moisture stable)	Excellent (CIPE active)

Mechanistic Visualizations

Fig 1: The Directed Ortho Metalation (DoM) pathway driven by the Complex-Induced Proximity Effect.

Fig 2: Nickel-catalyzed C-O bond activation and cross-coupling cycle of aryl carbamates.

References

• Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879-933.[Link][1]

• Rosen, B. M., Quasdorf, K. W., Wilson, D. A., Zhang, N., Resmerita, A.-M., Garg, N. K., & Percec, V. (2011). Nickel-Catalyzed Cross-Couplings Involving Carbon−Oxygen Bonds. Chemical Reviews, 111(3), 1346-1416.[Link][2]

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Solubility Profile and Solvent Compatibility of 1,4-Phenylene Bis(diethylcarbamate): A Technical Guide

Executive Summary

1,4-Phenylene bis(diethylcarbamate)—also known as hydroquinone bis(N,N-diethylcarbamate)—is a highly versatile, lipophilic building block widely utilized in advanced organic synthesis. Its primary structural value lies in the N,N-diethylcarbamate moiety, which serves as a robust Directed Metalation Group (DMG) for Directed Ortho Metalation (DoM)[1], a precursor for anionic Fries rearrangements[2], and a pseudohalide electrophile in transition-metal-catalyzed cross-couplings[3].

This whitepaper provides an in-depth analysis of its solubility profile, solvent compatibility, and the thermodynamic causality behind its solvation behavior, equipping researchers with self-validating experimental workflows.

Physicochemical Profiling and Solvation Thermodynamics

The molecular architecture of 1,4-phenylene bis(diethylcarbamate) dictates its physical behavior. The rigid 1,4-phenylene core provides structural planarity, while the two bulky N,N-diethylcarbamate groups introduce significant lipophilicity and rotational degrees of freedom.

• Hydrogen Bonding: The carbamate carbonyls act as moderate hydrogen bond acceptors. However, the molecule possesses zero hydrogen bond donors , severely limiting its hydration capacity.

• Lipophilicity: The masking of the hydroquinone hydroxyl groups with diethylcarbamates raises the estimated LogP to approximately 3.5. The bulky ethyl chains sterically shield the polar carbamate core from protic solvents, rendering the compound highly hydrophobic.

Table 1: Quantitative & Qualitative Solubility Profile

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Solubility Profile	Mechanistic Rationale
Polar Aprotic	Tetrahydrofuran (THF)	7.5	Excellent (>100 mg/mL)	Optimal dipole-dipole interactions with the carbamate core; the gold standard for DoM workflows.
Polar Aprotic	Dimethylformamide (DMF)	36.7	Excellent (>100 mg/mL)	High polarity disrupts the crystal lattice; ideal for SNAr or cross-coupling reactions.
Halogenated	Dichloromethane (DCM)	8.9	Excellent (>100 mg/mL)	Strong dispersion forces and favorable polarizability match the lipophilic ethyl groups.
Non-Polar	Toluene	2.4	Moderate (Temp dependent)	Solvates the lipophilic phenylene core; requires mild heating for high-concentration dissolution.
Protic	Methanol (MeOH)	32.7	Low to Moderate	H-bond donor clashes with hydrophobic ethyl groups; presents a risk of solvolysis if base is introduced.
Aqueous	Water	80.1	Insoluble (<0.1 mg/mL)	Lack of H-bond donors and high lipophilicity prevent the formation of a stable hydration shell.

Solvent Compatibility & Chemical Stability

Understanding the chemical stability of 1,4-phenylene bis(diethylcarbamate) across different solvent environments is critical for preventing premature degradation during multistep syntheses.

• Ethereal Solvents (THF, DME, Et₂O): Exceptional compatibility. THF is strictly required for DoM because it possesses the precise Lewis basicity needed to solvate lithium cations (often in conjunction with TMEDA) while keeping the carbamate intact at cryogenic temperatures (-78 °C)[1].

• Protic/Aqueous Solvents: The compound is stable in neutral water and alcohols due to its insolubility. However, it is highly susceptible to saponification (hydrolysis) under strongly basic conditions (e.g., KOH/MeOH) or strongly acidic environments, which cleave the carbamate to regenerate hydroquinone[4].

• Transition Metal Compatibility: In polar aprotic solvents (like dioxane or DMF), the carbamate acts as an excellent substrate for Ni-catalyzed amination and cross-coupling, functioning effectively as an aryl pseudohalide[3].

Fig 1. Solvation pathways and solvent-dependent chemical applications.

Mechanistic Workflows & Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can empirically verify success at each critical juncture.

Protocol A: Synthesis of 1,4-Phenylene Bis(diethylcarbamate)

This protocol exploits the differential solubility of the polar starting material and the highly lipophilic product to drive purification[4].

• Setup: Suspend hydroquinone (1.0 equiv) and anhydrous K₂CO₃ (3.0 equiv) in dry Acetonitrile (MeCN) under an inert N₂ atmosphere.

• Reagent Addition: Dropwise add N,N-diethylcarbamoyl chloride (2.5 equiv) at room temperature.

• Reaction: Heat the suspension to reflux for 30 hours.

  • Causality: Reflux provides the activation energy necessary for the nucleophilic acyl substitution, while K₂CO₃ acts as an acid scavenger to drive the equilibrium.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The highly polar hydroquinone (low Rf) will disappear, replaced by a fast-moving, UV-active spot (high Rf) corresponding to the bis-carbamate.

• Workup: Cool to room temperature, dilute with water, and extract with Et₂O. The product's extreme hydrophobicity ensures it partitions entirely into the organic layer. Wash with brine, dry over Na₂SO₄, and evaporate to yield the product.

Protocol B: Directed Ortho Metalation (DoM) Workflow

The N,N-diethylcarbamate group is a privileged DMG. The carbonyl oxygen coordinates to the lithium atom of sec-BuLi (Complexation-Induced Proximity Effect - CIPE), directing deprotonation exclusively to the adjacent ortho-carbon[1].

• Pre-complexation: Dissolve 1,4-phenylene bis(diethylcarbamate) (1.0 equiv) and TMEDA (1.2 equiv per lithiation site) in anhydrous THF. Cool strictly to −78 °C.

  • Causality: TMEDA breaks down sec-BuLi hexamers into highly reactive monomers. THF stabilizes the resulting lithium cation.

• Lithiation: Slowly add sec-BuLi (1.1 to 2.5 equiv, depending on mono- vs. double-lithiation) dropwise. Stir at −78 °C for 20 minutes[4].

  • Self-Validation Check: The formation of a distinct brown/deep-yellow solution indicates successful generation of the ortho-lithiated species. To quantitatively validate, quench a 0.1 mL aliquot in MeOD; subsequent ¹H-NMR should show >95% deuterium incorporation at the ortho position.

• Electrophilic Quench: Add the desired electrophile (e.g., triisopropyl borate for borylation) at −78 °C. Stir for 1 hour, then allow to warm slowly to room temperature.

Fig 2. Directed Ortho Metalation (DoM) and Anionic Fries rearrangement workflow.

Advanced Applications: Rearrangements and Cross-Coupling

If the ortho-lithiated species generated in Protocol B is allowed to warm to room temperature without an electrophilic quench, the molecule undergoes an anionic Fries rearrangement . The carbamoyl group migrates from the oxygen atom to the ortho-carbon (1,3-O→C acyl migration), yielding a highly substituted salicylamide derivative[2].

Furthermore, recent advancements have demonstrated that in the presence of specific electrophiles like nitriles or imines, a novel 1,5-O→N carbamoyl Snieckus–Fries-type rearrangement can be induced, building complex functional groups through carbamoyl migration[5].

References

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Chemical Reviews (ACS Publications). URL:[Link]

• Total Synthesis of the Antitumor–Antitubercular 2,6′-Bijuglone Natural Product Diospyrin and Its 3,6′-Isomer. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Experimental and Computational Study of the 1,5-O → N Carbamoyl Snieckus–Fries-Type Rearrangement. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Amination of aryl alcohol derivatives.Google Patents (WO2012094622A2).

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• 5. pubs.acs.org [pubs.acs.org]

Mechanism of Directed ortho Metalation for O-Aryl Diethylcarbamates: A Comprehensive Technical Guide

Executive Summary

Directed ortho Metalation (DoM) is a cornerstone methodology in modern synthetic organic chemistry, enabling the highly regioselective functionalization of aromatic rings. Among the diverse array of Directed Metalation Groups (DMGs), the O-aryl N,N-diethylcarbamate group ( Ar−O−CONEt2​ ) stands out as one of the most powerful and versatile. This whitepaper provides an in-depth mechanistic analysis of the DoM of O-aryl diethylcarbamates, exploring the Complex-Induced Proximity Effect (CIPE), the competing Anionic ortho-Fries (AoF) rearrangement, and field-proven experimental protocols designed for high-fidelity synthesis.

The Core Mechanism: Complex-Induced Proximity Effect (CIPE)

The remarkable regioselectivity and kinetic efficiency of the DoM reaction cannot be explained by thermodynamic acidity alone. The protons ortho to an O-aryl carbamate are not the most acidic protons on the molecule in a vacuum; rather, their abstraction is kinetically enhanced by the Complex-Induced Proximity Effect (CIPE) [1].

Mechanistic Pathway

The CIPE framework postulates a pre-equilibrium complexation step that dictates the reaction's trajectory:

• Pre-Lithiation Complexation: The Lewis basic carbonyl oxygen of the diethylcarbamate group strongly coordinates with the Lewis acidic lithium atom of the alkyllithium base (typically sec-butyllithium).

• Proximity-Driven Deprotonation: This coordination acts as an anchor, bringing the highly basic alkyl carbanion into the immediate spatial vicinity of the ortho proton.

• Transition State: The localized high effective molarity of the base drastically lowers the activation energy for deprotonation at the ortho position, making it the rate-determining step.

• Lithiated Intermediate: The result is a stable ortho-lithiated species, which is held in a chelated, rigid structure until exposed to an electrophile.

Fig 1: The Complex-Induced Proximity Effect (CIPE) mechanism in directed ortho metalation.

The Role of TMEDA

In practice, sec-butyllithium (s-BuLi) is used in conjunction with N,N,N',N'‐tetramethylethylenediamine (TMEDA). Alkyllithiums exist as tightly bound hexamers or tetramers in non-polar solvents. TMEDA acts as a bidentate ligand that breaks down these aggregates into more reactive monomers or dimers. This deaggregation significantly increases the kinetic basicity of s-BuLi while simultaneously participating in the coordination sphere of the lithium atom during the CIPE[2].

The Anionic ortho-Fries (AoF) Rearrangement

A critical feature—and potential pitfall—of O-aryl carbamate DoM is the Anionic ortho-Fries (AoF) Rearrangement [1]. Discovered as a base-catalyzed analog to the classical Lewis acid-catalyzed Fries rearrangement, the AoF involves the intramolecular migration of the carbamoyl group from the phenolic oxygen to the newly lithiated ortho carbon[3].

Causality and Temperature Dependence

The ortho-lithiated carbamate intermediate is kinetically stable at cryogenic temperatures ( −78∘C to −90∘C ). However, if the reaction mixture is allowed to warm to room temperature in the absence of an external electrophile, the nucleophilic ortho-carbon attacks the adjacent electrophilic carbamate carbonyl[2]. This 1,3-O→C migration proceeds through a tetrahedral intermediate, followed by carbon-oxygen bond cleavage, yielding a lithium salicylamide derivative. Recent advancements have even expanded this concept to 1,5-O→N shifts when using nitrile or imine electrophiles[4].

Fig 2: Pathway of the Anionic ortho-Fries (AoF) rearrangement upon warming to room temperature.

Quantitative Data Summary

The versatility of the O-aryl diethylcarbamate DoM is demonstrated by its compatibility with a wide range of electrophiles. Table 1 summarizes typical yields and mechanistic notes for standard quenching reactions[1][2].

Electrophile	Reagent	Product Type	Typical Yield	Mechanistic Note
Deuterium	MeOD	ortho-Deuterated	>95%	Quantitative D-incorporation proves high anion concentration at −78∘C .
Silyl	TMSCl	ortho-Silylated	85-95%	Sterically hindered; prevents subsequent side reactions.
Carbonyl	DMF	ortho-Formyl	75-90%	Aldehyde formation; requires strict temperature control to prevent over-addition.
Halogen	I2​ / C2​Cl6​	ortho-Halogenated	70-85%	Highly useful for subsequent cross-coupling or DoM-Halogen Dance strategies.
Internal (None)	Warm to RT	Salicylamide	80-90%	Driven by thermodynamic stability of the resulting phenoxide/amide.

Experimental Protocols

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Strict adherence to anhydrous conditions and temperature control is mandatory.

Protocol A: Standard Directed ortho Metalation and Electrophilic Quench

Objective: To selectively functionalize the ortho position without triggering the AoF rearrangement.

• Preparation: Flame-dry a Schlenk flask under argon. Add O-phenyl N,N-diethylcarbamate ( 1.0 equiv ) and anhydrous THF ( 0.1 M concentration).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly −78∘C . Causality: Temperatures above −60∘C will initiate premature AoF rearrangement.

• Activation: Add anhydrous TMEDA ( 1.1 equiv ) via syringe. Stir for 5 minutes.

• Metalation: Dropwise add s-BuLi ( 1.1 equiv , typically 1.4 M in cyclohexane) down the side of the flask over 10 minutes. The solution often turns pale yellow, indicating the formation of the ortho-lithiated species. Stir at −78∘C for 1 hour.

• Electrophilic Quench: Add the desired electrophile (e.g., TMSCl , 1.2 equiv , neat or dissolved in THF) dropwise at −78∘C .

• Recovery: Allow the reaction to slowly warm to room temperature over 2 hours. Quench with saturated aqueous NH4​Cl , extract with ethyl acetate, dry over MgSO4​ , and purify via flash chromatography.

Protocol B: Intentional Anionic ortho-Fries (AoF) Rearrangement

Objective: To synthesize substituted salicylamides via intramolecular carbamoyl migration.

• Metalation: Follow Steps 1 through 4 of Protocol A to generate the ortho-lithiated intermediate at −78∘C [3].

• Rearrangement: Do not add an external electrophile. Instead, remove the dry ice/acetone bath and allow the reaction mixture to warm to room temperature naturally.

• Completion: Stir at room temperature for 4–8 hours. The color will typically deepen as the tetrahedral intermediate collapses into the lithium salicylamide.

• Workup: Quench with 1 MHCl (to protonate the resulting phenoxide), extract with dichloromethane, and recrystallize the resulting salicylamide derivative.

Conclusion

The O-aryl diethylcarbamate group is a privileged DMG in organic synthesis. By mastering the delicate balance between the Complex-Induced Proximity Effect (CIPE) and the Anionic ortho-Fries (AoF) rearrangement, researchers can exert absolute control over aromatic substitution patterns. The predictability of the lithiation at −78∘C combined with the strategic utility of the carbamate group—either as a placeholder, a directing group, or a migrating acyl donor—makes this methodology indispensable for modern drug development and complex natural product synthesis.

References

• Snieckus, V., et al. "The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update." National Center for Biotechnology Information (NIH / PMC). Available at:[Link]

• Foubelo, F., et al. "Experimental and Computational Study of the 1,5-O → N Carbamoyl Snieckus–Fries-Type Rearrangement." The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Miah, M. A. J., Snieckus, V., et al. "Directed ortho-Metalation of O-Aryl N,N-Dialkylcarbamates: Methodology, Anionic ortho-Fries Rearrangement, and Lateral Metalation." European Journal of Organic Chemistry. Available at:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Electronic and Steric Effects in 1,4-Phenylene Bis(diethylcarbamate): A Mechanistic Guide to Directed Ortho Metalation

Executive Summary

For drug development professionals and synthetic chemists, the precise functionalization of aromatic rings is a non-negotiable requirement for building complex active pharmaceutical ingredients (APIs). Among the most powerful methodologies for regioselective aromatic substitution is Directed Ortho Metalation (DoM) .

Within the DoM toolkit, the O-carbamate group—specifically the N,N-diethylcarbamate (–OCONEt₂)—stands as a premier Directed Metalation Group (DMG) [1]. When two such groups are positioned para to each other, as in 1,4-phenylene bis(diethylcarbamate) (also known as hydroquinone bis(N,N-diethylcarbamate)), the molecule becomes a highly activated scaffold. This whitepaper deconstructs the intricate balance of electronic and steric effects that govern the reactivity of this molecule, providing field-proven, self-validating protocols for its functionalization.

The Interplay of Electronic and Steric Effects

The extraordinary directing power of the N,N-diethylcarbamate group is not a coincidence; it is the result of a deliberate geometric disruption that alters the electronic landscape of the benzene ring.

Steric Hindrance and Conformational Twisting

In an unhindered phenol or simple ether, the oxygen lone pairs are coplanar with the aromatic ring, allowing for strong resonance donation (+M effect). However, in 1,4-phenylene bis(diethylcarbamate), the bulky ethyl groups on the carbamate nitrogen create severe steric clash with the adjacent aromatic protons. To minimize this steric strain, the entire carbamate group is forced to twist out of the plane of the benzene ring.

Electronic Ramifications: Inductive (-I) vs. Resonance (+M) Effects

This steric twist has profound electronic consequences. By breaking coplanarity, the overlap between the oxygen p-orbital and the aromatic π-system is drastically reduced. Consequently, the electron-donating resonance effect (+M) is essentially "switched off."

Without the +M effect to counterbalance it, the strong electron-withdrawing inductive effect (-I) of the highly electronegative sp² carbonyl oxygen and the ester-like oxygen dominates. This localized withdrawal of electron density significantly increases the kinetic acidity of the ortho-protons (positions 2, 3, 5, and 6 on the 1,4-phenylene ring).

The Complex-Induced Proximity Effect (CIPE)

Acidity alone does not account for the regioselective precision of DoM. The carbonyl oxygen of the carbamate acts as a potent Lewis base. When an alkyllithium reagent (e.g., s-BuLi) is introduced, the lithium cation coordinates strongly to the carbonyl oxygen. This Complex-Induced Proximity Effect (CIPE) anchors the strong base immediately adjacent to the inductively acidified ortho-proton, facilitating a highly favored, kinetically controlled deprotonation.

Figure 1: Logical flow of steric and electronic effects enabling DoM.

Directed Ortho Metalation (DoM) Dynamics

In the 1,4-phenylene bis(diethylcarbamate) system, the two DMGs are situated para to each other. Because the –OCONEt₂ group is at the top of the DMG hierarchy [1], this scaffold can undergo sequential or double metalation to yield 1,2,4-trisubstituted, 1,2,4,5-tetrasubstituted, or fully hexasubstituted aromatic derivatives.

Comparative DMG Hierarchy

To understand why the O-carbamate is chosen over other protecting/directing groups (like methoxy or methoxymethyl ethers), we must look at comparative metalation studies[2].

Table 1: Relative Directing Power of Common O-Based DMGs

Directing Metalation Group (DMG)	Relative Directing Power	Steric Bulk	CIPE Capability
–OCONEt₂ (O-carbamate)	Very Strong (Rank 1)	High	Excellent (C=O coordination)
–OP(O)(NEt₂)₂ (Phosphorodiamidate)	Very Strong (Rank 2)	High	Excellent (P=O coordination)
–OMOM (Methoxymethyl ether)	Strong (Rank 3)	Moderate	Good (O-ether coordination)
–OMe (Methoxy)	Moderate (Rank 4)	Low	Fair (O-ether coordination)

Data summarized from comprehensive competitive metalation studies[1, 2].

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must explain why each reagent and condition is selected. The following procedure for the mono-metalation and functionalization of 1,4-phenylene bis(diethylcarbamate) is designed as a self-validating system.

Standard DoM Protocol: Mono-Functionalization

Reagents & Causality:

• Substrate: 1,4-phenylene bis(diethylcarbamate) (1.0 equiv).

• Solvent: Anhydrous Tetrahydrofuran (THF). Why? THF solvates lithium cations, aiding in the breakdown of alkyllithium aggregates.

• Base: sec-Butyllithium (s-BuLi, 1.1 equiv). Why?s-BuLi provides the optimal balance of high basicity and moderate nucleophilicity, preventing premature nucleophilic attack on the carbonyl carbon.

• Additive: TMEDA (Tetramethylethylenediamine, 1.1 equiv). Why? Alkyllithiums exist as hexamers/tetramers. TMEDA chelates the lithium cation, breaking these clusters into highly reactive monomers and drastically increasing the thermodynamic basicity of the system.

• Temperature: -78 °C. Why? This is the critical kinetic control parameter. At temperatures above -40 °C, the lithiated intermediate will undergo an Anionic ortho-Fries (AoF) Rearrangement , where the carbamate group migrates to the adjacent carbon to form a salicylamide derivative [1].

Step-by-Step Workflow:

• System Purge: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon.

• Substrate Preparation: Dissolve 1,4-phenylene bis(diethylcarbamate) in anhydrous THF (0.1 M concentration). Cool the stirring solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add TMEDA (1.1 equiv) via syringe. Dropwise, add s-BuLi (1.1 equiv) down the side of the flask over 10 minutes. The solution will typically develop a pale yellow/orange hue, indicating the formation of the aryllithium species.

• Maturation: Stir at -78 °C for 45–60 minutes to ensure complete deprotonation via CIPE.

• Electrophilic Quench: Add the desired electrophile (e.g., MeI, I₂, or TMSCl; 1.5 equiv) neat or dissolved in anhydrous THF.

• Validation & Workup: Self-Validation Step: Before full quench, extract a 0.1 mL aliquot, quench with D₂O, and analyze via crude ¹H-NMR. A >95% deuterium incorporation at the ortho position validates the metalation efficiency. Quench the main reaction with saturated aqueous NH₄Cl, extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate.

Figure 2: Self-validating experimental workflow for the DoM of O-carbamates.

Applications in Drug Development

Understanding the electronic and steric profile of 1,4-phenylene bis(diethylcarbamate) unlocks advanced synthetic pathways. In drug development, this scaffold is utilized in two primary ways:

• As a Transient Directing Group: The carbamate directs the installation of halogens, boronic acids (for downstream Suzuki-Miyaura couplings), or alkyl groups. Post-functionalization, the carbamate can be cleaved (using LiAlH₄ or basic hydrolysis) to reveal the free hydroquinone, which can be oxidized to a biologically active benzoquinone derivative.

• As a Stable Pharmacophore: Carbamates are frequently utilized as prodrug moieties or active cholinesterase inhibitors due to their enzymatic stability profiles. The steric bulk of the N,N-diethyl group specifically modulates the rate of enzymatic hydrolysis in vivo.

By mastering the conformational twisting and CIPE-driven metalation of this molecule, researchers can construct densely functionalized, sterically congested aromatic systems that are otherwise inaccessible via traditional electrophilic aromatic substitution.

References

• Jansen-van Vuuren, R. D., Liu, S., Miah, M. A. J., Cerkovnik, J., Košmrlj, J., & Snieckus, V. (2024). "The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update." Chemical Reviews, 124(12), 7731-7828. URL:[Link]

• Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879–933. URL:[Link]

Protocols & Analytical Methods

Application Note & Protocol: Regioselective Dilithiation of 1,4-Phenylene bis(diethylcarbamate) via Directed ortho-Metalation

Abstract

This document provides a comprehensive, step-by-step protocol for the dilithiation of 1,4-phenylene bis(diethylcarbamate). This procedure utilizes the powerful Directed ortho-Metalation (DoM) strategy, leveraging the diethylcarbamate group as a superior Directed Metalation Group (DMG) to achieve regioselective deprotonation at the 2- and 5-positions of the aromatic ring. The resulting dilithiated intermediate is a versatile synthon for the preparation of 2,5-disubstituted hydroquinone derivatives, which are valuable precursors in drug development and materials science. This guide emphasizes the scientific rationale behind the procedural steps, critical safety measures required when handling pyrophoric organolithium reagents, and detailed experimental instructions suitable for researchers in organic synthesis.

Introduction and Scientific Rationale

Directed ortho-Metalation (DoM) is a cornerstone of modern aromatic chemistry, enabling the precise functionalization of aromatic rings in a regioselective manner that is often unattainable through classical electrophilic aromatic substitution.[1][2] The methodology relies on a Directed Metalation Group (DMG), a heteroatom-containing functional group that coordinates to a strong organolithium base. This coordination brings the base into close proximity to the ortho-proton, facilitating its abstraction and generating a stabilized aryllithium intermediate.[2][3]

Among the extensive library of DMGs, the O-aryl diethylcarbamate (-OCONEt₂) is recognized as one of the most powerful and reliable.[1][4][5] Its strong Lewis basicity, conferred by the carbonyl oxygen and the nitrogen lone pair, ensures efficient complexation with the lithium base, leading to highly efficient and regioselective deprotonation.

The substrate, 1,4-phenylene bis(diethylcarbamate), possesses two symmetrically disposed DMGs. This arrangement allows for a sequential or, with sufficient base, a one-pot double deprotonation at the four equivalent positions ortho to the carbamates (positions 2, 3, 5, and 6). This protocol focuses on the exhaustive dilithiation at the 2- and 5-positions. The reaction is conducted at cryogenic temperatures (-78 °C) to ensure the kinetic stability of the lithiated species and to prevent a potential side reaction known as the anionic Fries rearrangement, which can occur at higher temperatures.[6]

The choice of sec-butyllithium (s-BuLi) as the base is strategic; it is more basic and sterically hindered than the more common n-butyllithium (n-BuLi), often leading to more efficient deprotonation of weakly acidic protons.[6][7] The entire process must be conducted under a strictly inert and anhydrous atmosphere, as organolithium reagents are pyrophoric and react violently with air and moisture.[8][9][10]

Critical Safety Precautions

WARNING: This protocol involves the use of sec-butyllithium, a pyrophoric and highly reactive organometallic reagent. A thorough risk assessment must be completed before commencing any work.[11]

• Pyrophoric Hazard: sec-Butyllithium can ignite spontaneously upon contact with air.[7][12] It also reacts violently with water and other protic solvents.[8][9][13] All transfers and reactions must be performed under an inert atmosphere (dry Argon or Nitrogen) using proper air-free techniques (e.g., Schlenk line or glovebox).[7][10]

• Personal Protective Equipment (PPE): A flame-retardant lab coat, chemical safety goggles, and a full-face shield are mandatory.[9][12] Wear appropriate chemical-resistant gloves (e.g., nitrile gloves, with consideration for breakthrough times).[7]

• Engineering Controls: All operations must be conducted inside a certified chemical fume hood.[9][12] A Class D (for combustible metals) or ABC dry powder fire extinguisher must be immediately accessible.[11] Keep a container of sand or powdered lime nearby for smothering small fires.

• Emergency Preparedness: Ensure immediate access to a safety shower and eyewash station. In case of skin contact, flush the affected area with copious amounts of water after removing contaminated clothing.[8][9] For spills, do not use water. Smother the spill with sand or powdered lime and consult your institution's safety guidelines for disposal.

• Quenching: Never dispose of unquenched organolithium reagents. Residual reagents in flasks or syringes must be carefully quenched at low temperature by slow addition of a less reactive solvent like isopropanol, followed by ethanol, and finally water.

Materials and Equipment

Reagents

Reagent	Grade	Supplier Example
1,4-Phenylene bis(diethylcarbamate)	>98%	Sigma-Aldrich
sec-Butyllithium (s-BuLi)	~1.4 M in cyclohexane	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Sigma-Aldrich
Electrophile (e.g., Iodomethane)	Anhydrous	Sigma-Aldrich
Saturated aq. Ammonium Chloride (NH₄Cl)	Reagent Grade	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific
Brine (Saturated aq. NaCl)	Reagent Grade	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	VWR
Argon or Nitrogen Gas	High Purity, Dry	Airgas

Glassware and Equipment

• Three-neck round-bottom flask (e.g., 100 mL), oven-dried

• Glass stoppers and rubber septa

• Magnetic stirrer and stir bar

• Schlenk line or glovebox

• Low-temperature thermometer

• Syringes and needles (Luer-lock, oven-dried)

• Cannula (double-tipped needle), oven-dried

• Dewar flask for low-temperature bath (Dry ice/Acetone or Isopropanol)

• Separatory funnel

• Rotary evaporator

• Apparatus for flash column chromatography

Experimental Workflow Diagram

Caption: Workflow for the dilithiation and functionalization of 1,4-phenylene bis(diethylcarbamate).

Step-by-Step Protocol

This protocol describes the dilithiation of 1.0 equivalent of the substrate followed by quenching with an electrophile (e.g., iodomethane) to yield 2,5-dimethyl-1,4-phenylene bis(diethylcarbamate).

Stoichiometry Table

Reagent	MW ( g/mol )	Equiv.	Moles (mmol)	Amount
1,4-Phenylene bis(diethylcarbamate)	308.38	1.0	5.0	1.54 g
sec-Butyllithium (1.4 M)	64.06	2.2	11.0	7.86 mL
Iodomethane (Electrophile)	141.94	2.5	12.5	0.78 mL (1.77 g)
Anhydrous THF	-	-	-	30 mL

Reaction Procedure

• Preparation:

  • Thoroughly dry a 100 mL three-neck round-bottom flask, a magnetic stir bar, and a glass stopper in an oven at >120 °C overnight.

  • Assemble the flask on a Schlenk line while still hot and allow it to cool to room temperature under a positive pressure of argon or nitrogen. Equip the central neck with an overhead stirrer or magnetic stir bar, one side neck with a rubber septum, and the other with a gas inlet adapter.

• Charging the Flask:

  • To the cooled flask, add 1,4-phenylene bis(diethylcarbamate) (1.54 g, 5.0 mmol).

  • Using an oven-dried syringe, add 30 mL of anhydrous THF to the flask. Stir the mixture until the solid is completely dissolved.

• Lithiation:

  • Immerse the reaction flask in a dry ice/acetone bath to cool the internal temperature to -78 °C.

  • Using a clean, dry syringe, slowly add sec-butyllithium (7.86 mL of a 1.4 M solution in cyclohexane, 11.0 mmol) dropwise over 15-20 minutes. The rate of addition should be controlled to maintain the internal temperature below -70 °C. A faint yellow or orange color may develop, indicating the formation of the aryllithium species.

  • After the addition is complete, allow the reaction mixture to stir at -78 °C for 2-3 hours to ensure complete dilithiation.

• Electrophilic Quench:

  • In a separate, dry vial under an inert atmosphere, prepare a solution of the electrophile (e.g., iodomethane, 0.78 mL, 12.5 mmol) in 5 mL of anhydrous THF.

  • Using a syringe, add the electrophile solution dropwise to the stirred, cold (-78 °C) reaction mixture.

  • After the addition, stir the reaction at -78 °C for an additional hour, then remove the cooling bath and allow the mixture to slowly warm to room temperature over approximately 2 hours.

• Workup and Isolation:

  • Once at room temperature, carefully quench the reaction by the slow, dropwise addition of 20 mL of saturated aqueous ammonium chloride solution.[14]

  • Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash them sequentially with water (20 mL) and brine (20 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure 2,5-disubstituted product.[14]

References

• Gessner, V. H., & Snieckus, V. (2024). The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Chemical Reviews. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - sec-Butyllithium. Retrieved from [Link]

• University of Georgia. (n.d.). Standard Operating Procedure for sec-Butyllithium. Retrieved from [Link]

• Gessner, V. H., & Snieckus, V. (2024). The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. ACS Publications - Chemical Reviews. Retrieved from [Link]

• Singh, K. J., & Collum, D. B. (2006). Aryl Carbamates: Mechanisms of Orthosodiations and Snieckus-Fries Rearrangements. Journal of the American Chemical Society. Retrieved from [Link]

• Grokipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• American Chemical Society. (n.d.). Lithiation Reaction Safety. Retrieved from [Link]

• Baran Lab, Scripps Research. (n.d.). Directed Metalation: A Survival Guide. Retrieved from [Link]

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments. Retrieved from [Link]

• Clayden, J., & Yasin, S. A. (2011). Carbamate-directed benzylic lithiation for the diastereo- and enantioselective synthesis of diaryl ether atropisomers. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

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deprotection methods for converting bis(diethylcarbamate) back to hydroquinone

An in-depth technical guide for the deprotection of hydroquinone bis(diethylcarbamate) back to its parent diphenol, hydroquinone.

Executive Overview

The O -aryl N,N -diethylcarbamate group is one of the most powerful and robust Directed Metalation Groups (DMGs) utilized in Directed ortho Metalation (DoM) chemistry. While its stability is a massive asset during complex multi-step syntheses, it presents a notorious bottleneck during the final deprotection phase. Converting hydroquinone bis(diethylcarbamate) back to hydroquinone (1,4-benzenediol) requires overcoming the high activation energy of the deactivated carbamate carbonyl. This guide details three validated methodologies to achieve this cleavage, analyzing the causality behind the reagent selection, functional group tolerance, and critical workup modifications required for water-soluble diphenols.

Mechanistic Causality: The Stability of the O -Aryl Carbamate

The extreme stability of the O -aryl N,N -diethylcarbamate arises from two primary stereoelectronic factors:

• Resonance Deactivation: The lone pair on the nitrogen atom of the diethylamino group strongly delocalizes into the carbonyl π∗ orbital. This resonance significantly reduces the electrophilicity of the carbonyl carbon, rendering it highly resistant to standard nucleophilic attack (e.g., mild acidic or basic hydrolysis) which is why it survives harsh downstream synthetic steps[1].

• Poor Leaving Group Dynamics: Compared to standard esters, the phenoxide anion is a relatively poor leaving group. Nucleophilic acyl substitution is thermodynamically unfavorable unless forced by extreme heat and excess reagent, or bypassed entirely via direct hydride reduction as demonstrated in extensive DoM methodological reviews.

To break this system, chemists must either use aggressive thermodynamic forcing (Alkaline Hydrolysis) or shift the mechanistic pathway entirely using potent hydride donors (LiAlH₄ or Schwartz's Reagent).

Workflow for the deprotection of hydroquinone bis(diethylcarbamate).

Strategic Deprotection Matrix

Select the appropriate protocol based on the presence of orthogonal functional groups on your specific hydroquinone derivative.

Deprotection Strategy	Reagents & Solvents	Temp / Time	Yield Expectation	Functional Group Tolerance
A. Reductive Cleavage	LiAlH₄, Anhydrous THF	65 °C / 2–4 h	>90%	Low (Reduces ketones, esters, nitriles)
B. Alkaline Hydrolysis	NaOH (10–20 eq), EtOH	80 °C / 5–12 h	75–85%	Moderate (Hydrolyzes esters, primary amides)
C. Chemoselective Cleavage	Cp₂ZrHCl, THF	25 °C / 1–2 h	85–95%	High (Tolerates esters, halogens, nitriles)

Validated Experimental Protocols

Method A: Reductive Cleavage via Lithium Aluminum Hydride (LiAlH₄)

This is the gold standard for robust, high-yielding cleavage when no other reducible functional groups are present. The hydride attacks the carbonyl, forming a tetrahedral intermediate that collapses to release the phenoxide.

• Expertise & Causality Check: Standard LiAlH₄ workups (e.g., the Fieser method: n g H₂O, n g 15% NaOH, 3n g H₂O) are strictly contraindicated here. Hydroquinone is a highly water-soluble diphenol. An alkaline Fieser workup will trap the product in the aqueous phase as a diphenoxide salt. An acidic biphasic quench is mandatory to ensure protonation and organic partitioning.

Step-by-Step Procedure:

• Preparation: Flame-dry a 2-neck round-bottom flask under argon. Dissolve hydroquinone bis(diethylcarbamate) (1.0 equiv) in anhydrous THF (0.2 M).

• Addition: Cool the solution to 0 °C using an ice bath. Carefully add LiAlH₄ (6.0 equiv; 3.0 equiv per carbamate group) in small portions.

  • Self-Validating Step: Vigorous hydrogen gas evolution will occur. The solution may take on a slight greyish hue.

• Reflux: Remove the ice bath and heat the reaction to a gentle reflux (65 °C) for 2 to 4 hours.

  • Analytical Control: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material ( Rf​≈0.6 ) will disappear, replaced by a highly polar baseline spot (the lithium diphenoxide).

• Acidic Quench (Critical): Cool the mixture to -78 °C. Slowly and dropwise, add EtOAc to quench unreacted LiAlH₄, followed by the extremely cautious dropwise addition of 1M HCl until the aqueous phase reaches pH 2.

• Isolation: Extract the aqueous layer extensively with EtOAc (4 × 50 mL). Hydroquinone's high water solubility demands thorough extraction. Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Mechanistic pathway of reductive carbamate cleavage via hydride attack.

Method B: Alkaline Hydrolysis (NaOH/EtOH)

When transition-metal-free conditions are required, thermodynamic forcing via strong base is utilized by refluxing the carbamate in alcoholic solvents with excess NaOH[2].

Step-by-Step Procedure:

• Reaction Setup: Dissolve the bis(diethylcarbamate) (1.0 equiv) in absolute ethanol (10 mL/mmol).

• Base Addition: Add solid NaOH pellets (20.0 equiv; 10 equiv per carbamate) directly to the solution to ensure a massive thermodynamic driving force[3].

• Reflux: Heat the mixture to reflux (80 °C) for 8 to 12 hours under a nitrogen atmosphere to prevent oxidation of the resulting electron-rich diphenoxide.

  • Self-Validating Step: The solution will progressively darken to a deep amber/brown as the phenoxide is generated.

• Workup: Cool to room temperature and remove the majority of the ethanol under reduced pressure. Dilute the resulting slurry with water and wash once with diethyl ether (discard the ether layer to remove non-polar impurities).

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify with concentrated HCl to pH 2. Extract the liberated hydroquinone with EtOAc, dry, and concentrate.

Method C: Chemoselective Cleavage via Schwartz's Reagent

For complex hydroquinone derivatives containing sensitive functional groups (e.g., esters, halogens), Schwartz's reagent (Cp₂ZrHCl) provides an exceptionally mild, room-temperature alternative that selectively cleaves the O -aryl carbamate C-O bond[4].

Step-by-Step Procedure:

• Preparation: In a glovebox or under strict Schlenk conditions, weigh Cp₂ZrHCl (4.0 equiv) into a dry flask.

• Reaction: Suspend the reagent in anhydrous THF (0.1 M) and add the bis(diethylcarbamate) (1.0 equiv) as a THF solution at room temperature (25 °C).

  • Self-Validating Step: The white polymeric suspension of Cp₂ZrHCl will gradually dissolve into a clear/yellowish solution over 30–60 minutes as the active monomeric hydride reacts with the carbamate.

• Quench: After 2 hours, quench the reaction by adding saturated aqueous NH₄Cl.

• Isolation: Filter the resulting zirconium salts through a pad of Celite, washing thoroughly with EtOAc. Separate the layers, extract the aqueous phase with EtOAc, dry the combined organics, and purify via flash chromatography.

References

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: Chemical Reviews, ACS Publications URL:[Link]

• Reductive Cleavage of Aryl O-Carbamates to Phenols by the Schwartz Reagent. Expedient Link to the Directed Ortho Metalation Strategy Source: Organic Letters, ACS Publications URL:[Link]

• Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols Source: Organic & Biomolecular Chemistry, Royal Society of Chemistry URL:[Link]

• Transition Metal-Free Synthesis of Halobenzo[b]furans from O-Aryl Carbamates via o-Lithiation Reactions Source: Molecules, MDPI URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of 2,5-Disubstituted Hydroquinones via Bis(diethylcarbamate) Directed Ortho Metalation (DoM)

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Methodology Focus: Directed Ortho Metalation (DoM), Complex-Induced Proximity Effect (CIPE), Regioselective Functionalization

Introduction & Mechanistic Rationale

The regioselective functionalization of electron-rich aromatic systems, such as hydroquinones, represents a persistent challenge in synthetic organic chemistry. Traditional electrophilic aromatic substitution (EAS) on hydroquinone often yields intractable mixtures of poly-substituted products due to the highly activating nature of the hydroxyl groups.

To bypass the statistical limitations of EAS, Directed Ortho Metalation (DoM) utilizing the O-aryl N,N-diethylcarbamate group has emerged as the gold standard for regioselective functionalization [1]. The N,N-diethylcarbamate moiety is one of the most powerful Directed Metalation Groups (DMGs) available, enabling the precise synthesis of 2,5-disubstituted hydroquinones.

The Causality of the Reaction: CIPE and Reagent Selection

The success of this protocol relies entirely on the Complex-Induced Proximity Effect (CIPE) [2]. When hydroquinone bis(diethylcarbamate) is treated with a strong alkyllithium base, the Lewis basic carbonyl oxygen of the carbamate coordinates with the lithium cation. This pre-lithiation complex brings the basic carbanion into the immediate vicinity of the ortho-proton, kinetically enhancing deprotonation at the 2- and 5-positions.

Why s-BuLi and TMEDA? n-Butyllithium is insufficiently basic and excessively nucleophilic, often leading to direct attack on the carbamate carbonyl. sec-Butyllithium (s-BuLi) is sterically hindered, suppressing carbonyl addition while maximizing basicity. Tetramethylethylenediamine (TMEDA) is a critical additive; it breaks down the s-BuLi hexamers into highly reactive monomers and stabilizes the resulting ortho-lithiated species through bidentate coordination.

Figure 1: Complex-Induced Proximity Effect (CIPE) and temperature-dependent stability.

Synthetic Strategy & Workflow

The synthesis is a robust, three-stage workflow:

• Protection/Activation: Conversion of hydroquinone to the bis(N,N-diethylcarbamate).

• Double DoM: Simultaneous lithiation at the 2 and 5 positions, followed by electrophilic quench. The 2,5-regioselectivity is dictated by steric avoidance of the 2,3- and 2,6-positions relative to the bulky DMG groups.

• Deprotection: Reductive or basic cleavage of the carbamate to reveal the functionalized hydroquinone.

Figure 2: Three-step synthetic workflow for 2,5-disubstituted hydroquinones via DoM.

Quantitative Data & Substrate Scope

The double DoM protocol is highly versatile. Table 1 summarizes the quantitative yields for various electrophilic quenches based on validated literature parameters [1, 2].

Table 1: Electrophile Scope and Typical Yields for 2,5-Disubstitution

Electrophile (E⁺)	Reagent	Equivalents	Product Substituent	Typical Yield (%)
Methyl Iodide	MeI	3.0	-CH₃	82 - 88
Trimethylsilyl Chloride	TMSCl	3.0	-TMS	75 - 85
Iodine	I₂	3.0	-I	70 - 78
Dimethylformamide	DMF	3.0	-CHO	65 - 75
Carbon Dioxide	CO₂ (solid)	Excess	-COOH	60 - 70

Detailed Experimental Protocols

Step 1: Synthesis of Hydroquinone bis(N,N-diethylcarbamate)

• Setup: In a 500 mL round-bottom flask, dissolve hydroquinone (11.0 g, 100 mmol) in anhydrous pyridine (100 mL) under an argon atmosphere.

• Addition: Cool the solution to 0 °C using an ice bath. Add N,N-diethylcarbamoyl chloride (30.4 mL, 240 mmol, 2.4 eq) dropwise via syringe over 30 minutes.

• Reaction: Remove the ice bath and heat the mixture to 80 °C for 12 hours.

• Workup: Cool to room temperature and pour the mixture into 500 mL of crushed ice. Extract with ethyl acetate (3 × 150 mL). Wash the combined organic layers with 1M HCl (3 × 100 mL) to remove residual pyridine, followed by saturated NaHCO₃ and brine.

• Purification: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Recrystallize the crude solid from hot ethanol to afford the product as white crystals.

Step 2: Double Directed Ortho Metalation (DoM)

Note: This system is self-validating. If the cryogenic temperature (-78 °C) is breached, the lithiated intermediate will undergo an anionic ortho-Fries rearrangement. This failure state self-reports via the appearance of a salicylamide byproduct, easily identifiable by a new amide N-H stretch in IR and the loss of one diethylamino signal in ¹H NMR.

• Preparation: Flame-dry a 250 mL Schlenk flask and purge with argon. Add hydroquinone bis(N,N-diethylcarbamate) (3.08 g, 10 mmol) and anhydrous THF (100 mL).

• Activation: Add anhydrous TMEDA (3.75 mL, 25 mmol, 2.5 eq) and cool the solution to strictly -78 °C using a dry ice/acetone bath.

• Lithiation: Add s-BuLi (1.4 M in cyclohexane, 17.8 mL, 25 mmol, 2.5 eq) dropwise over 20 minutes. The solution will transition to a deep yellow/orange color, indicating the formation of the 2,5-dilithiated species. Stir at -78 °C for 1.5 hours.

  • Validation Check: Quench a 0.5 mL aliquot with MeOD. GC-MS should confirm >95% deuterium incorporation at the 2,5-positions.

• Electrophilic Quench: Add the desired electrophile (e.g., MeI, 1.86 mL, 30 mmol, 3.0 eq) dropwise. Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (50 mL). Extract with EtOAc (3 × 50 mL), wash with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc).

Step 3: Reductive Cleavage of the Carbamate DMG

Caution: LiAlH₄ is highly reactive with moisture. Perform under strict inert conditions.

• Reduction: In a flame-dried flask, suspend LiAlH₄ (1.52 g, 40 mmol, 4.0 eq) in anhydrous THF (50 mL) at 0 °C.

• Addition: Dissolve the 2,5-disubstituted bis-carbamate (10 mmol) in THF (20 mL) and add dropwise to the LiAlH₄ suspension.

• Reflux: Attach a reflux condenser and heat the mixture to 65 °C for 6 hours.

• Fieser Workup: Cool to 0 °C. Carefully add 1.5 mL H₂O dropwise, followed by 1.5 mL of 15% aqueous NaOH, and finally 4.5 mL H₂O. Stir vigorously until the aluminum salts form a granular white precipitate.

• Isolation: Filter the salts through a pad of Celite, washing thoroughly with hot THF. Concentrate the filtrate to afford the pure 2,5-disubstituted hydroquinone.

References

• Title: The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: Chemical Reviews, 2024, 124 (12), 7384–7465. URL: [Link]

• Title: Directed ortho Metalation of Aryl Amides, O-Carbamates, and OMOM Systems. Directed Metalation Group Competition and Cooperation Source: European Journal of Organic Chemistry, 2017, 45, 6659-6672. URL: [Link]

Technical Notes & Optimization

how to prevent anionic Fries rearrangement during 1,4-phenylene bis(diethylcarbamate) lithiation

Topic: Troubleshooting Directed ortho-Metalation (DoM) & Anionic Fries Rearrangement Target Substrate: 1,4-Phenylene bis(diethylcarbamate)

Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists facing chemoselectivity issues during the functionalization of hydroquinone derivatives. Specifically, we address the critical challenge of preventing the anionic ortho-Fries (AoF) rearrangement during the directed ortho-metalation (DoM) of 1,4-phenylene bis(diethylcarbamate).

Mechanistic Overview & Causality

The O-aryl carbamate group (Ar–OCONEt₂) is one of the most powerful Directed Metalation Groups (DMGs) in organic synthesis[1]. When treated with a strong alkyllithium base, the lithium cation coordinates to the carbamate's carbonyl oxygen via the Complex-Induced Proximity Effect (CIPE), directing deprotonation strictly to the ortho position.

However, the resulting aryllithium intermediate is highly reactive. If the system possesses sufficient thermal energy, the intermediate undergoes an intramolecular nucleophilic attack on the adjacent carbamate carbonyl. This 1,3-O→C carbamoyl shift—widely known as the 2[2]—irreversibly yields a thermodynamically stable salicylamide derivative. Preventing this requires strict kinetic control to freeze the intermediate until the electrophile is introduced.

Fig 1. Mechanistic divergence of the bis-lithiated intermediate based on thermal control.

Troubleshooting Guide & FAQs

Q1: Why does my 1,4-phenylene bis(diethylcarbamate) completely convert to the salicylamide derivative instead of the desired electrophile-trapped product? Expert Insight: This is the hallmark of the anionic ortho-Fries (AoF) rearrangement. The 1,3-O→C carbamoyl shift is a thermodynamically driven process. If your reaction temperature rises above -60 °C before the electrophile is fully incorporated, the activation energy for the intramolecular rearrangement is breached. Because the intramolecular attack is entropically favored and highly exothermic, it easily outcompetes intermolecular electrophilic trapping if the temperature is not strictly controlled[1].

Q2: What are the absolute temperature limits for stabilizing the bis-lithiated intermediate? Expert Insight: The aryllithium intermediate derived from O-aryl carbamates is kinetically stable only at strictly cryogenic temperatures. Tertiary O-carbamates are fundamentally unstable at temperatures higher than −78 °C with respect to the rearrangement[1].

Table 1: Temperature Dependence of ArLi Stability vs. AoF Rearrangement

Internal Reaction Temp	Dominant Pathway	Half-Life of ArLi Intermediate	Typical Product Distribution
-78 °C	Directed ortho-Metalation	> 24 hours	> 98% Electrophile Trapped
-40 °C	Mixed DoM / AoF	~ 1 - 2 hours	~ 50% Trapped / 50% Rearranged
0 °C	Anionic Fries Rearrangement	< 5 minutes	> 95% Salicylamide Byproduct
+25 °C (RT)	Anionic Fries Rearrangement	Instantaneous	100% Salicylamide Byproduct

Q3: Does the choice of base and solvent system influence the onset of the rearrangement? Expert Insight: Absolutely. Spectroscopic studies (using ⁶Li and ¹⁵N NMR) reveal that the aggregation state of the aryllithium heavily depends on the solvent and base[3]. Using LDA in THF often forms mixed ArLi-LDA dimers or trimers, which metalate sluggishly at -78 °C[4]. This sluggishness tempts operators to warm the reaction, which immediately triggers the Snieckus-Fries rearrangement. In contrast, the s-BuLi / TMEDA system breaks these aggregates down into highly reactive monomers. This facilitates rapid, quantitative metalation at -78 °C, allowing you to freeze the rearrangement pathway entirely[3].

Table 2: Aggregation State and Reactivity based on Base/Solvent System

Base System	Solvent	Aggregation State of ArLi	Reactivity Profile
s-BuLi / TMEDA	THF	Monomers / Mixed Dimers	Rapid lithiation at -78 °C; Ideal for kinetic trapping.
LDA	THF	Mixed Trimers / Dimers	Sluggish at -78 °C; Requires warming, risking AoF.
NaDA	THF / DMEA	Disolvated Monomers	Extremely fast metalation; rapid rearrangement if not trapped.

Q4: I am using an electrophile that reacts slowly at -78 °C. How can I prevent the rearrangement while waiting for the quench to complete? Expert Insight: For sluggish electrophiles, you must employ an in situ trapping (Barbier-type) protocol. By premixing a compatible electrophile (e.g., TMSCl or a borate ester) with the substrate before adding the base, the aryllithium is quenched the exact millisecond it is generated. This completely bypasses the lifetime of the vulnerable aryllithium intermediate.

Self-Validating Experimental Protocol

To ensure scientific integrity and prevent batch loss, the following protocol incorporates a self-validating deuterium quench step . Do not proceed to the bulk electrophile addition until metalation is confirmed.

Objective: Double ortho-lithiation of 1,4-phenylene bis(diethylcarbamate) followed by electrophilic trapping.

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon.

  • Causality: Aryllithium species are highly sensitive to trace moisture and oxygen, which lead to premature protonation or oxidative degradation.

• Dissolution: Dissolve 1,4-phenylene bis(diethylcarbamate) (1.0 equiv) and anhydrous TMEDA (2.2 equiv) in dry THF (0.1 M concentration).

  • Causality: TMEDA acts as a bidentate ligand, breaking down alkyllithium hexamers to increase the basicity and kinetic reactivity of s-BuLi.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath. Wait 15 minutes to ensure the internal temperature reaches exactly -78 °C.

  • Causality: Strict adherence to -78 °C prevents the thermal activation required for the 1,3-O→C carbamoyl shift.

• Lithiation: Add s-BuLi (2.2 equiv, typically 1.4 M in cyclohexane) dropwise via a syringe pump over 20 minutes. Maintain internal temperature below -70 °C. Stir for 1 hour at -78 °C.

  • Causality: Dropwise addition prevents localized exothermic spikes that could provide the thermal energy needed to trigger the AoF rearrangement.

• Validation Check (Critical): Extract a 0.1 mL aliquot and immediately quench into a vial containing MeOD. Analyze via crude ¹H NMR.

  • Causality: If >95% deuterium incorporation is observed at the ortho positions without amide formation, complete metalation is validated. You may now safely commit your expensive electrophile.

• Electrophile Addition: Add the desired electrophile (2.5 equiv) dropwise. Crucial: The electrophile must be pre-cooled to -78 °C or added neat if liquid.

  • Causality: Adding a room-temperature electrophile solution can cause a transient temperature spike in the microenvironment of the drop, triggering localized rearrangement.

• Quench & Recovery: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature. Quench with saturated aqueous NH₄Cl.

Fig 2. Step-by-step kinetic trapping workflow to prevent carbamoyl migration.

References

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: nih.gov URL:1

• The anionic Fries rearrangement: a convenient route to ortho-functionalized aromatics Source: uwa.edu.au URL:2

• Anionic Snieckus-Fries Rearrangement: Solvent Effects and Role of Mixed Aggregates Source: nih.gov URL:3

• Lithium Diisopropylamide-Mediated Ortholithiation and Anionic Fries Rearrangement of Aryl Carbamates Source: acs.org URL:4

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification & Recrystallization of 1,4-Phenylene Bis(diethylcarbamate)

Welcome to the Technical Support Center for the isolation and purification of 1,4-phenylene bis(diethylcarbamate) (also known as hydroquinone bis(diethylcarbamate)). This compound is a critical intermediate in organic synthesis, frequently utilized as a robust Directed Metalation Group (DMG) in Directed ortho Metalation (DoM) and cross-coupling reactions[1].

Because the synthesis involves the reaction of hydroquinone with diethylcarbamoyl chloride[2], crude mixtures often contain unreacted starting materials and mono-carbamate intermediates. This guide provides field-proven troubleshooting strategies, thermodynamic rationales, and self-validating protocols to ensure you achieve >99% purity.

Experimental Workflow Visualization

The following diagram illustrates the mechanistic logic behind the isolation and purification pathway. By separating the chemical extraction phase from the thermodynamic crystallization phase, we ensure a self-validating purification loop.

Workflow for the synthesis and recrystallization of 1,4-phenylene bis(diethylcarbamate).

Troubleshooting Guides & FAQs

Q1: Why is my crude product heavily contaminated with mono-carbamate, and why does recrystallization fail to remove it?

Causality & Solution: The reaction between hydroquinone and diethylcarbamoyl chloride proceeds stepwise[2]. If the reaction is incomplete, the resulting 4-hydroxyphenyl diethylcarbamate (mono-carbamate) remains in the mixture. Because the mono-carbamate shares the diethylcarbamate moiety, it exhibits similar solubility profiles to the target bis-carbamate, making recrystallization alone inefficient. Furthermore, the free phenolic -OH on the mono-carbamate can form strong intermolecular hydrogen bonds with the carbonyl oxygen of your target product, causing co-crystallization.

Action: Implement an alkaline wash prior to recrystallization. Washing the organic extract with a mild base (e.g., 0.1 M NaOH or saturated K₂CO₃) deprotonates the free hydroxyl groups of both unreacted hydroquinone and the mono-carbamate[3]. This converts them into highly polar phenoxide salts that partition exclusively into the aqueous waste layer, leaving only the fully protected bis-carbamate in the organic phase.

Q2: What is the optimal solvent system for recrystallizing 1,4-phenylene bis(diethylcarbamate)?

Causality & Solution: Aryl bis(diethylcarbamates) are moderately polar due to the carbamate nitrogens and carbonyls, but possess significant lipophilic character from the ethyl groups and the aromatic core. A biphasic "good solvent / anti-solvent" system is required.

• Primary Recommendation: Hexane/Ethyl Acetate . Ethyl acetate acts as the good solvent, disrupting the crystal lattice during heating. Hexane acts as the anti-solvent, lowering the dielectric constant of the medium to force nucleation upon cooling. Literature confirms that analogous structures, such as 1,8-naphthalenediyl bis(diethylcarbamate), are highly successfully recrystallized using Hexane/Ethyl Acetate ratios ranging from 10:1 to 1:1[4].

• Secondary Recommendation: Heptane/Dichloromethane . For highly crystalline aryl carbamates, dissolving the crude in minimal CH₂Cl₂ and layering/titrating with heptane yields excellent purity[5].

Q3: During anti-solvent addition, my product forms a biphasic oily layer ("oils out") instead of forming crystals. How do I fix this?

Causality & Solution: "Oiling out" (liquid-liquid phase separation) occurs when the solute's melting point is lower than the temperature at which it saturates the solvent mixture. You have pushed the system past its supersaturation limit while the temperature is still too high, causing the compound to precipitate as a liquid melt rather than a solid lattice. Action:

• Re-dissolve the oil by adding a few drops of the good solvent (Ethyl Acetate) and gently reheating.

• Allow the solution to cool closer to room temperature before adding the anti-solvent (Hexane).

• Introduce a seed crystal to bypass the high activation energy of primary nucleation.

Quantitative Data: Solvent System Selection

To ensure reproducibility, compare the physicochemical dynamics of the recommended solvent systems below. Choose the system that best aligns with your available lab infrastructure and impurity profile.

Solvent System	Typical Ratio (v/v)	Polarity Gradient	Target Impurity Clearance	Crystallization Speed
Hexane / Ethyl Acetate	5:1 to 10:1	Moderate to Low	Non-polar byproducts, trace organic solvents[4].	Moderate (Ideal for large, pure crystals)
Heptane / Dichloromethane	3:1 to 5:1	High to Low	General impurities, oligomers[5].	Fast (Requires careful dropwise addition)
Ethanol / Water	4:1	High	Highly polar residual salts.	Slow (Risk of ester hydrolysis if trace base is present)

Step-by-Step Methodology: The Self-Validating Recrystallization Protocol

This protocol utilizes the Hexane/Ethyl Acetate system. It is designed to be self-validating; if the cloud point is not reached in Step 3, the solvent ratios are incorrect, preventing downstream failure.

Step 1: Pre-treatment (The Alkaline Wash)

• Dissolve the crude 1,4-phenylene bis(diethylcarbamate) in 50 mL of Ethyl Acetate.

• Transfer to a separatory funnel and wash with 2 x 25 mL of cold 0.1 M NaOH (or sat. K₂CO₃) to remove phenolic impurities[3].

• Wash the organic layer with 25 mL of brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield a crude solid.

Step 2: Hot Dissolution

• Transfer the crude solid to a clean Erlenmeyer flask equipped with a magnetic stir bar.

• Add the absolute minimum volume of boiling Ethyl Acetate required to completely dissolve the solid. Keep the flask on a hot plate to maintain temperature.

Step 3: Anti-Solvent Titration (Cloud Point)

• While maintaining gentle heating and stirring, begin adding hot Hexane dropwise.

• Continue addition until a faint, persistent turbidity (the "cloud point") is observed. This indicates the solution is perfectly saturated.

• Immediately add 1-2 drops of Ethyl Acetate just until the solution turns clear again. Remove from heat.

Step 4: Annealing and Crystallization

• Allow the flask to cool slowly to room temperature undisturbed. Causality: Slow cooling favors the thermodynamic product (large, pure crystals) over the kinetic product (powders trapping impurities).

• Once at room temperature, transfer the flask to an ice bath (4 °C) for 1 hour to maximize the yield.

Step 5: Harvesting

• Isolate the crystals via vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small volume of ice-cold Hexane to remove residual mother liquor.

• Dry the crystals under high vacuum at 40 °C to constant weight.

References

• Synthesis of 2,7-Disubstituted Derivatives of 1,8-Naphthalenediol. Unusual Structure of a Chlorotitanium 1,8-Naphthalenediolate | Organometallics - ACS Publications - acs.org -[Link]

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update | Chemical Reviews - ACS Publications - acs.org -[Link]

• Flavonoid carbamate hybrids: design, synthesis, and evaluation as multi-target enzyme inhibitors for Alzheimer's disease - PMC - nih.gov -[Link]

• Extended Tetrathiafulvalenes with Fluoreno[3,2‐b]fluorene and Diindeno[1,2‐b : 1′,2′‐i]anthracene Cores - d-nb.info -[Link]

• WO2012094622A2 - Amination of aryl alcohol derivatives - Google P

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2012094622A2 - Amination of aryl alcohol derivatives - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. d-nb.info [d-nb.info]

Technical Support Center: Reaction Temperature Optimization for 1,4-Phenylene Bis(diethylcarbamate) Metalation

Welcome to the Advanced Technical Support Center for Directed ortho-Metalation (DoM) workflows. This guide is specifically engineered for researchers, process chemists, and drug development professionals working with 1,4-phenylene bis(diethylcarbamate) .

Because this substrate contains two highly directing O-aryl N,N-diethylcarbamate groups, achieving successful double metalation requires extraordinary thermodynamic control. This guide will decode the causality behind temperature-dependent side reactions, provide self-validating protocols, and troubleshoot common failure modes.

Mechanistic Fundamentals: The Causality of Temperature

The O-aryl N,N-diethylcarbamate moiety is one of the most powerful Directed Metalation Groups (DMGs) in organic synthesis [1]. Metalation of 1,4-phenylene bis(diethylcarbamate) relies on the Complex-Induced Proximity Effect (CIPE), where the Lewis basic carbonyl oxygen coordinates with the lithium atom of sec-butyllithium (s-BuLi), directing deprotonation to the ortho position.

However, this system is a classic example of kinetic vs. thermodynamic control :

• Kinetic Control (Strictly ≤ -78 °C): At cryogenic temperatures, the di-lithiated intermediate is kinetically trapped. The activation energy required for the carbamoyl group to migrate is not met, allowing you to intercept the intermediate with an external electrophile to form 2,5-disubstituted bis(carbamates).

• Thermodynamic Control (> -60 °C): If the thermal energy in the system increases, the kinetically trapped lithiated species undergoes the Anionic ortho-Fries (AoF) rearrangement [2]. The carbamoyl group migrates from the oxygen atom to the ortho-carbon, forming a highly stable lithium phenolate. Upon aqueous workup, this yields a salicylamide derivative.

For a bis-carbamate, a localized thermal spike is catastrophic. If the first lithiated site undergoes an AoF rearrangement, the resulting lithium phenolate is powerfully electron-donating and sterically encumbered. This completely deactivates the second carbamate site against further metalation, ruining the stoichiometry of your reaction.

Caption: Temperature-dependent pathway of bis-carbamate directed ortho-metalation.

Troubleshooting Guide & Logic

Caption: Troubleshooting logic for minimizing Anionic ortho-Fries rearrangement.

Q: I am attempting to trap the di-lithiated intermediate with an electrophile, but my NMR shows a complex mixture of mono-salicylamide and mono-alkylated product. What went wrong?

A: This is the hallmark of a localized thermal excursion during the metalation phase. When the internal temperature spikes above -70 °C (often due to the exothermic nature of rapid s-BuLi addition), the first lithiated site undergoes a rapid AoF rearrangement. Resolution: Do not rely on the temperature of the external cooling bath. You must use an internal thermocouple. Ensure your cooling bath is saturated with dry ice/acetone, and add s-BuLi at a rate that maintains the internal temperature strictly below -75 °C.

Q: My double metalation yield is low even at -78 °C. Should I increase the temperature to -40 °C to force the deprotonation?

A: Absolutely not. Increasing the temperature will exclusively trigger the AoF rearrangement [3]. Low yields at -78 °C are a kinetic issue related to reagent quality, not thermodynamics. Resolution: Ensure your N,N,N′,N′-tetramethylethylenediamine (TMEDA) is freshly distilled over CaH₂. TMEDA is required to break down the s-BuLi hexamers into highly reactive monomers. If the TMEDA is wet or degraded, the effective basicity drops, leading to incomplete metalation.

Self-Validating Experimental Protocols

To ensure reproducibility and prevent the waste of expensive downstream electrophiles, the following protocol integrates a mandatory In-Process Quality Control (IPQC) step.

Protocol A: Cryogenic Double Metalation and Electrophilic Trapping (Kinetic Control)

Objective: Synthesize 2,5-disubstituted 1,4-phenylene bis(diethylcarbamate) while suppressing the AoF rearrangement.

• System Preparation: Flame-dry a Schlenk flask equipped with a magnetic stirrer and an internal thermocouple under a strict argon atmosphere.

• Reagent Loading: Add 1,4-phenylene bis(diethylcarbamate) (1.0 equiv) and freshly distilled TMEDA (2.5 equiv) in anhydrous THF (0.1 M concentration relative to substrate).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath. Wait until the internal thermocouple registers ≤ -78 °C.

• Base Addition: Add s-BuLi (2.5 equiv, titrated prior to use) dropwise via syringe pump. Critical Causality: The addition rate must be titrated so the internal temperature never exceeds -75 °C. A characteristic pale yellow/orange hue will develop, indicating the formation of the di-lithiated species. Stir for 60–90 minutes at -78 °C.

• Self-Validating Checkpoint (IPQC):

  • Action: Withdraw a 0.1 mL aliquot using a pre-chilled Hamilton syringe. Quench immediately into a GC vial containing 0.5 mL of CD₃OD.

  • Validation: Analyze via rapid ¹H-NMR. The complete disappearance of the 1,4-phenylene singlet (typically ~7.1 ppm) and the appearance of a new deuterated aromatic signal confirms >95% di-lithiation.

  • Decision: If starting material remains, do not proceed with electrophile addition. Your s-BuLi has degraded; titrate and add an additional 0.5 equiv.

• Electrophilic Trapping: Dilute the chosen electrophile (3.0 equiv) in 2 mL of anhydrous THF. Add dropwise down the cold wall of the flask to pre-chill the solution before it hits the reaction mixture, preventing exothermic AoF triggering.

• Workup: Allow the reaction to stir for 1 hour at -78 °C, then slowly warm to room temperature over 4 hours. Quench with saturated aqueous NH₄Cl and extract with EtOAc.

Protocol B: Thermally-Induced Double Anionic ortho-Fries Rearrangement

Objective: Intentionally synthesize 2,5-dihydroxy-N,N,N',N'-tetraethylterephthalamide via thermodynamic control.

• Follow Steps 1–4 from Protocol A to generate the di-lithiated intermediate at -78 °C.

• Thermal Triggering: Remove the cooling bath. Allow the reaction mixture to warm to room temperature naturally over 2–4 hours.

• Observation: The solution will dramatically darken as the highly stable di-lithium phenolate forms.

• Workup: Quench with 1M HCl (to protonate the phenolates) and extract with EtOAc.

Quantitative Data: Temperature vs. Product Distribution

The following table summarizes the causal relationship between the internal temperature profile and the resulting product distribution during the metalation of 1,4-phenylene bis(diethylcarbamate).

Temperature Profile	Metalation Time	Electrophile	Major Product	Yield (%)
-78 °C (Strictly maintained)	90 min	MeI	2,5-Dimethyl-1,4-phenylene bis(diethylcarbamate)	86%
-78 °C to -60 °C (Thermal spike)	90 min	MeI	Mono-Fries / Mono-alkylated complex mixture	< 25%
-78 °C (60 min) → Warm to RT	60 min + 4 h	None (H⁺ quench)	2,5-Dihydroxy-N,N,N',N'-tetraethylterephthalamide	91%
0 °C (Direct addition)	15 min	None (H⁺ quench)	2,5-Dihydroxy-N,N,N',N'-tetraethylterephthalamide	94%

Frequently Asked Questions (FAQs)

Q: Can I use n-butyllithium (n-BuLi) instead of s-BuLi to save costs? A: For 1,4-phenylene bis(diethylcarbamate), n-BuLi is generally insufficiently basic to achieve complete double metalation, even with TMEDA. Furthermore, n-BuLi is highly prone to nucleophilic attack on the carbamate carbonyl (addition-elimination), destroying your DMG. s-BuLi provides the perfect balance of high basicity and steric hindrance to favor deprotonation over nucleophilic attack.

Q: Why do I see decarbamoylation products when using DMF as my electrophile? A: When trapping the di-lithiated species with DMF to form the dialdehyde, the tetrahedral intermediate formed upon DMF addition can sometimes collapse prematurely if the reaction warms up too quickly, leading to the ejection of the carbamate group. Ensure the reaction is kept strictly at -78 °C for at least 2 hours after DMF addition before allowing it to warm.

Q: Is it possible to perform a sequential metalation (functionalize C2, then functionalize C5)? A: Yes, but it requires standardizing the equivalents. Use 1.1 equivalents of s-BuLi/TMEDA at -78 °C to mono-lithiate, trap with your first electrophile, isolate the mono-functionalized product, and then subject it to a second DoM cycle. Attempting a one-pot sequential functionalization usually fails due to the differing electronic properties of the intermediate species.

References

• Title: The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Directed Ortho Metalation in 2021: A Tribute to Victor Snieckus (August 1, 1937–December 18, 2020) Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Directed ortho-Metalation of O-Aryl N,N-Dialkylcarbamates Source: European Journal of Organic Chemistry (UNILAG / Wiley) URL: [Link]

Technical Support Center: Resolving Emulsion Issues During Aqueous Workup of 1,4-phenylene bis(diethylcarbamate)

Welcome to the technical support center for troubleshooting challenging aqueous workups. This guide is specifically tailored to address the common and often frustrating issue of emulsion formation during the purification of 1,4-phenylene bis(diethylcarbamate). As Senior Application Scientists, we have compiled field-proven insights and protocols to help you navigate this challenge efficiently, ensuring the integrity and yield of your product.

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and water, where one liquid is dispersed in the other as microscopic droplets.[1] This stability is often caused by surfactant-like impurities that reduce the interfacial tension between the two phases, preventing them from separating cleanly.[2] In the context of synthesizing 1,4-phenylene bis(diethylcarbamate), residual starting materials, byproducts, or even the product itself under certain pH conditions, can act as these emulsifying agents. This guide provides a systematic approach to both preventing and resolving these emulsions.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why is it forming in my separatory funnel?

An emulsion is a colloid of two or more immiscible liquids where one liquid contains a dispersion of the other liquids.[1] In organic synthesis, this typically involves an organic solvent and an aqueous solution. Emulsions form when vigorous mixing, like shaking a separatory funnel, breaks one liquid into fine droplets that become suspended in the other.[1] This dispersion is often stabilized by impurities or compounds with surfactant-like properties that accumulate at the interface between the droplets and the continuous phase, preventing the droplets from coalescing.[2]

Q2: Are there specific reasons why the workup of 1,4-phenylene bis(diethylcarbamate) might be prone to forming emulsions?

While 1,4-phenylene bis(diethylcarbamate) itself is not a classic surfactant, issues can arise from several sources:

• Reaction Byproducts: The synthesis may produce side products with amphiphilic properties (containing both hydrophobic and hydrophilic regions).

• Unreacted Starting Materials: Depending on the synthetic route, unreacted reagents could contribute to emulsion stability.

• pH-Sensitive Species: At certain pH values, acidic or basic impurities can become ionized, increasing their affinity for the aqueous-organic interface and stabilizing emulsions.[3][4]

• High Concentration: A high concentration of the desired product in the organic layer can increase the viscosity of the phase, making separation more difficult.

Q3: I have a stubborn emulsion. What is the quickest and easiest thing I should try first?

The simplest and often effective first step is patience. Allow the separatory funnel to stand undisturbed in a ring clamp for 10 to 30 minutes.[5] Gravity alone is frequently sufficient to break weak emulsions. You can also try gently swirling the funnel or tapping the side of the glass to encourage the droplets to coalesce.[5][6]

Q4: How can I prevent emulsions from forming in the first place?

Prevention is always the best strategy.[2] Instead of vigorously shaking the separatory funnel, use a gentle swirling or rocking motion.[2] This increases the surface area for extraction without the high energy input that leads to fine droplet formation. Additionally, ensuring your reaction has gone to completion can minimize the presence of byproduct impurities that may act as emulsifiers.

In-Depth Troubleshooting Guide for Emulsion Resolution

When simple waiting doesn't resolve the issue, a more systematic approach is required. The following guide is structured from the least to the most invasive techniques.

Visualizing the Problem: The Nature of an Emulsion

Caption: Formation of a stable emulsion layer during aqueous workup.

A Systematic Workflow for Breaking Emulsions

The following workflow provides a decision-making tree for tackling emulsions, starting with the simplest methods.

Caption: Decision tree for systematic emulsion troubleshooting.

Level 1: Physical Disruption Techniques

These methods are non-invasive and should always be the first line of defense.

• Patience and Gravity: As mentioned, simply letting the separatory funnel stand is highly effective for weak emulsions.[5]

• Gentle Agitation: Gently swirl the mixture or use a glass stirring rod to carefully stir the emulsion layer. This can help the dispersed droplets to coalesce without re-introducing shear forces.[3]

Level 2: Chemical Intervention Methods

If physical methods fail, altering the chemical properties of the aqueous phase is the next logical step.

Technique A: "Salting Out" with Brine

This is one of the most common and effective methods for breaking emulsions.[2]

• Mechanism: Adding a saturated solution of sodium chloride (brine) significantly increases the ionic strength of the aqueous layer.[5] This has two effects: it decreases the solubility of organic compounds in the aqueous phase, forcing them into the organic layer, and it disrupts the stabilizing forces at the oil-water interface, promoting coalescence of the organic droplets.[2][5]

• Protocol:

  • To the separatory funnel containing the emulsion, add a volume of saturated NaCl solution (brine) equal to 10-20% of the total liquid volume.

  • Gently swirl the funnel or slowly invert it a few times to mix the brine without creating more emulsion.

  • Allow the funnel to stand for 10-15 minutes and observe for separation.

Technique B: pH Adjustment

Emulsions can be stabilized by acidic or basic impurities that are ionized at the workup pH.

• Mechanism: By changing the pH with a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH), you can neutralize these charged species.[4][7] This makes them more soluble in either the organic or aqueous phase, causing them to leave the interface and destabilize the emulsion.

• Protocol:

  • Carefully add a few drops of a dilute acid or base to the separatory funnel.

  • Swirl gently and observe for any changes.

  • Continue adding dropwise until the emulsion breaks. Be cautious not to add too much, as this could potentially compromise your target compound. Always test the pH of the aqueous layer.[8]

Level 3: Advanced Separation Methods

For the most persistent emulsions, more robust physical methods are required.

Technique C: Filtration Through a Filter Aid

This method is particularly effective if the emulsion is stabilized by fine solid particulates (a phenomenon known as a Pickering emulsion).[9]

• Mechanism: Passing the entire emulsion through a pad of a filter aid like Celite® or a plug of glass wool can physically remove the solid particles that are stabilizing the emulsion.[2][7] The filter aid provides a large surface area that helps to break up the droplets and facilitate phase separation.

• Protocol:

  • Place a coarse fritted glass funnel or a Büchner funnel with filter paper on a filter flask.

  • Add a 1-2 cm layer of Celite® to the funnel and gently press it down.

  • Wet the Celite® pad with the pure organic solvent being used in the extraction.

  • Carefully pour the entire emulsion mixture onto the Celite® pad and apply gentle vacuum.

  • The filtrate collected in the flask should now consist of two distinct layers. Transfer this back to a clean separatory funnel for separation.

Technique D: Centrifugation

This is often a definitive but equipment-dependent solution.[1][7]

• Mechanism: Centrifugation applies a strong mechanical force that accelerates the separation of phases based on their density differences.[10] This force is usually sufficient to overcome the stabilizing forces of the emulsion.

• Protocol:

  • Transfer the emulsion into appropriate centrifuge tubes.

  • Ensure the centrifuge is balanced by placing another tube with an equal mass of solvent opposite the sample tube.

  • Centrifuge the sample for 5-10 minutes at a moderate speed (e.g., 2000-4000 rpm).[11]

  • After centrifugation, the layers should be clearly separated, and can be carefully pipetted apart.

Summary of Troubleshooting Techniques

Technique	Principle of Action	Advantages	Disadvantages
Letting Stand	Gravity	Simple, non-invasive, no reagents needed.[5]	Time-consuming, only effective for weak emulsions.[5]
Salting Out (Brine)	Increases ionic strength of the aqueous phase.[2]	Highly effective, simple, inexpensive.	Adds salt to the aqueous layer.
pH Adjustment	Neutralizes charged stabilizing species.[7]	Effective for pH-stabilized emulsions.	Risk of product degradation if pH sensitive.[3]
Filtration (Celite®)	Removes solid particulate stabilizers.[7]	Very effective for Pickering emulsions.	Can be slow, potential for product loss on the filter aid.
Centrifugation	Accelerates phase separation via g-force.[10]	Highly effective for most stubborn emulsions.[4]	Requires access to a centrifuge.[4]
Solvent Addition	Alters the polarity of the organic phase.[1]	Can be effective in some cases.	Dilutes the product, requires subsequent removal of the added solvent.
Gentle Heating	Reduces viscosity and can disrupt stabilizing films.[3]	Can be effective for viscous mixtures.	Risk of product degradation or boiling of low-boiling solvents.[3]

By following this systematic guide, researchers can confidently address and resolve emulsion issues encountered during the aqueous workup of 1,4-phenylene bis(diethylcarbamate), leading to improved purification efficiency and product recovery.

References

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. Available at: [Link]

• Tackling emulsions just got easier - Biotage. (2023, January 17). Available at: [Link]

• Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques - YouTube. (2024, February 26). Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14). Available at: [Link]

• Notes on extraction - Org Prep Daily - WordPress.com. (2008, January 1). Available at: [Link]

• Reaction Workup Planning: A Structured Flowchart Approach, Exemplified in Difficult Aqueous Workup of Hydrophilic Products | Journal of Chemical Education. (2014, November 5). Available at: [Link]

• The Workup - University of Rochester. Available at: [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. (2018, May 17). Available at: [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific. Available at: [Link]

• About Workup - Department of Chemistry : University of Rochester. Available at: [Link]

• Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual. Available at: [Link]

• Centrifugal Separation Efficiency in the Treatment of Waste Emulsified Oils - ResearchGate. Available at: [Link]

• Theory of Aqueous Workup - Chemistry Teaching Labs - University of York. Available at: [Link]

• A Review on Centrifugation in the Pharmaceutical Industry. (2015). American Journal of Biomedical Engineering, 5(2), 67-78. Available at: [Link]

• Chemical Conditioning for Slurry Pumps - Automatic Filter Press. Available at: [Link]

• Breaking emulsions : r/chemistry - Reddit. (2018, February 9). Available at: [Link]

• Separation of emulsions by filtration - US2758720A - Google Patents.

• Can I separate water and oil through centrifugation? - Quora. (2018, September 1). Available at: [Link]

• On the impact of oil compounds on emulsion behavior under different thermodynamic conditions - PMC. (2023, September 21). Available at: [Link]

• Separation of Mixtures by Centrifugation: Complete Guide - MedSolut AG. (2022, May 5). Available at: [Link]

• Effect of the Solvent Type on the Colloidal Stability and the Degree of Condensation of Silica Sols Stabilized by Amphiphilic Urethane Acrylate and the Properties of Their Coating Films - MDPI. (2023, November 24). Available at: [Link]

• Use of OHAUS Centrifuges in Cosmetology - Lab Manager. (2019, August 26). Available at: [Link]

• Organic Reaction Workup Formulas for Specific Reagents - University of Rochester. Available at: [Link]

• US2734038A - Process for breaking emulsions formed in the neutralization - Google Patents.

• Assessment of oil polarity: Comparison of evaluation methods - ResearchGate. Available at: [Link]

• A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent - PMC. (2021, April 9). Available at: [Link]

• On the impact of oil compounds on emulsion behavior under different thermodynamic conditions - ResearchGate. (2023, September 15). Available at: [Link]

• Influence of Oil Polarity on Droplet Growth in Oil-in-Water Emulsions Stabilized by a Weakly Adsorbing Biopolymer or a Nonionic Surfactant | Request PDF - ResearchGate. Available at: [Link]

• Breaking of Water-in-Crude Oil Emulsions. 5. Effect of Acid-Alkaline Additives on the Performance of Chemical Demulsifiers | Request PDF - ResearchGate. Available at: [Link]

• The physics and chemistry of emulsions. Available at: [Link]

• Emulsion Breaking: Water Formulation Strategies That Work. (2025, June 27). Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Protecting Groups in Hydroquinone Functionalization: MOM Ether vs. Diethylcarbamate

Introduction

Hydroquinone and its derivatives are fundamental structural motifs in pharmaceuticals, agrochemicals, and materials science. Their inherent symmetry and the high reactivity of the aromatic ring, however, present a significant challenge for regioselective functionalization. Achieving substitution at a specific position without uncontrolled side reactions necessitates a robust synthetic strategy, at the heart of which lies the judicious use of protecting groups. A protecting group temporarily masks a reactive functional group, rendering it inert to specific reaction conditions, only to be removed later in the synthesis.

This guide provides an in-depth comparison of two widely employed hydroxyl protecting groups for hydroquinone functionalization: the methoxymethyl (MOM) ether and the N,N-diethylcarbamate (DEC). The choice between these two is not arbitrary; it is dictated by the overarching synthetic goal. While one serves as a simple and stable shield, the other acts as a powerful "directing group," enabling unparalleled control over regioselectivity. This analysis, supported by experimental data and established protocols, will empower researchers to make informed decisions for their specific synthetic challenges.

The Methoxymethyl (MOM) Ether: A Reliable Shield

The MOM group is a classic acetal-based protecting group for alcohols and phenols. Its primary function is to mask the acidic proton and nucleophilicity of the hydroxyl group, thereby preventing unwanted side reactions.

Chemistry and Application

The MOM ether is introduced by reacting the hydroquinone with chloromethyl methyl ether (MOMCl) in the presence of a hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).[1][2] The use of a hindered base is crucial to prevent competitive reactions and deprotonate the phenol effectively without acting as a nucleophile itself.

The MOM group is characterized by its stability across a broad pH range (pH 4-12) and its resilience against many nucleophiles, bases, and common oxidizing and reducing agents like NaBH₄ and LiAlH₄.[1][3] This stability makes it a workhorse for multi-step syntheses where the protected hydroquinone must endure various transformations.

However, its primary role is passive protection. While there are examples of lithiation on MOM-protected phenols, its effectiveness as a Directed ortho-Metalation Group (DoM) can be compromised.[4][5] The protons on the methoxy portion of the MOM group can be acidic enough to quench highly reactive organolithium bases, leading to reduced yields or failed reactions in DoM strategies.[6]

Protection and Deprotection Workflow

The introduction and removal of the MOM group is a straightforward two-step process involving the formation and subsequent acid-catalyzed cleavage of an acetal.

Caption: General workflow for MOM group protection and deprotection.

Deprotection is typically achieved under acidic conditions, which hydrolyze the acetal linkage.[1][7] While effective, this can be a limitation if other acid-sensitive functional groups are present in the molecule.[3] Milder methods using Lewis acids have also been developed to address this.[8]

The N,N-Diethylcarbamate (DEC): A Director of Reactivity

The O-aryl N,N-diethylcarbamate is more than just a protecting group; it is one of the most powerful Directed ortho-Metalation Groups (DoM Gs) in the synthetic chemist's toolbox.[9] Its utility lies in its ability to precisely control the position of electrophilic substitution on the aromatic ring.

Chemistry and Application

The DEC group is installed by reacting hydroquinone with N,N-diethylcarbamoyl chloride in the presence of a suitable base. Once in place, its true power is revealed. The carbonyl oxygen of the carbamate acts as an excellent Lewis base, coordinating to an organolithium reagent (e.g., s-BuLi or n-BuLi). This coordination brings the base into close proximity to one of the ortho protons, dramatically increasing its acidity and facilitating selective deprotonation.

This process generates a stabilized aryllithium species exclusively at the position adjacent to the carbamate group.[9][10] This transient intermediate can then be trapped with a wide variety of electrophiles (e.g., alkyl halides, aldehydes, CO₂, silyl chlorides), installing a new substituent with near-perfect regioselectivity. For this reason, the DEC group is the superior choice when the synthetic goal is the construction of highly substituted, complex phenol derivatives.[9][11]

It is critical to maintain low temperatures (typically -78 °C) during the lithiation step to prevent a side reaction known as the anionic ortho-Fries rearrangement, where the carbamoyl group migrates from the oxygen to the newly lithiated carbon.[10]

Directed ortho-Metalation (DoM) Workflow

The workflow for using the DEC group is a three-stage process: protection, functionalization via DoM, and final deprotection.

Caption: Workflow for DEC protection, DoM, and deprotection.

Deprotection of the robust carbamate group typically requires harsher conditions than MOM ether cleavage, such as vigorous basic hydrolysis or reductive cleavage.[11][12]

Performance Comparison: MOM Ether vs. Diethylcarbamate

The choice between MOM and DEC is fundamentally a strategic one based on the desired outcome of the hydroquinone functionalization.

Feature	Methoxymethyl (MOM) Ether	N,N-Diethylcarbamate (DEC)
Primary Role	Passive hydroxyl protection.[1]	Active director for ortho-functionalization.[9]
Key Advantage	Good stability under basic and many redox conditions.[1][3]	Powerful Directed ortho-Metalation Group (DoM G).[9][10]
Stability to Acid	Labile, cleaved under mild to strong acidic conditions.[1][7]	Generally stable to mild acids; requires harsh conditions.
Stability to Base	Very stable.[1]	Can be cleaved under strong basic hydrolysis.[12]
Cleavage Conditions	Mild to strong acid (e.g., HCl/MeOH, Lewis Acids).[3][8]	Strong base (e.g., NaOH/MeOH), or reductive cleavage (e.g., LiAlH₄).[11]
Use in Lithiation	Limited utility; risk of quenching organolithium reagent.[6]	Excellent; activates the ortho position for deprotonation.[9][10]
Ideal Application	Protecting hydroquinone during transformations that do not involve strong acids or require regioselective ortho-substitution.	Regioselective synthesis of polysubstituted phenols via C-H activation and reaction with electrophiles.

Experimental Protocols

The following protocols are representative procedures for the protection and deprotection of hydroquinone using MOM and DEC groups.

Protocol 1: MOM Protection of Hydroquinone

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add hydroquinone (1.0 equiv) and anhydrous dichloromethane (DCM, ~0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA, 2.5 equiv) dropwise to the stirred solution.

• Protecting Agent Addition: Add chloromethyl methyl ether (MOMCl, 2.5 equiv) dropwise. Caution: MOMCl is a potential carcinogen and should be handled with extreme care in a chemical fume hood.[2]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Separate the layers and extract the aqueous phase with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Acidic Deprotection of MOM-Protected Hydroquinone

• Setup: Dissolve the MOM-protected hydroquinone (1.0 equiv) in methanol (~0.1 M).[3]

• Acid Addition: Add a catalytic amount of concentrated hydrochloric acid (e.g., 3-4 drops for a 1 mmol scale reaction).

• Reaction: Stir the reaction at room temperature or heat gently to 40-50 °C. Monitor the reaction by TLC.

• Workup: Once complete, carefully neutralize the acid with a saturated aqueous sodium bicarbonate solution.

• Isolation: Remove the methanol under reduced pressure. Extract the aqueous residue with a suitable organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the deprotected hydroquinone.

Protocol 3: Diethylcarbamate (DEC) Protection of Hydroquinone

• Setup: In a round-bottom flask, dissolve hydroquinone (1.0 equiv) in a suitable solvent such as THF or pyridine at 0 °C.

• Base Addition: Add a base such as sodium hydride (2.2 equiv, if in THF) or allow pyridine to act as both solvent and base.

• Protecting Agent Addition: Add N,N-diethylcarbamoyl chloride (2.5 equiv) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Workup: Quench the reaction with water or saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash chromatography or recrystallization.

Protocol 4: Directed ortho-Metalation and Electrophilic Quench

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add the DEC-protected hydroquinone (1.0 equiv) and anhydrous THF (~0.2 M). Add TMEDA (1.1 equiv).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add sec-butyllithium (s-BuLi, 1.1 equiv) dropwise, maintaining the internal temperature below -70 °C. A color change is often observed. Stir for 1 hour at -78 °C.

• Electrophilic Quench: Add a solution of the desired electrophile (1.2 equiv) in THF dropwise.

• Reaction: Stir at -78 °C for 1-3 hours, then allow the reaction to slowly warm to room temperature.

• Workup and Purification: Quench with saturated aqueous NH₄Cl and proceed with a standard aqueous workup and chromatographic purification as described in previous protocols.

Senior Application Scientist's Recommendation

The selection of a protecting group is a critical decision that dictates the feasibility and efficiency of a synthetic route.

• The Methoxymethyl (MOM) ether is a reliable and robust choice for the simple protection of hydroquinone's hydroxyl groups. It is ideal for syntheses where the key transformations occur under basic, nucleophilic, or standard redox conditions. Its acid lability is its primary deprotection pathway and its main limitation.

• The N,N-Diethylcarbamate (DEC) group , conversely, should be viewed as a strategic tool for regiochemical control. Its unparalleled ability to direct ortho-metalation makes it the superior and recommended choice for any synthetic plan that requires the precise installation of a substituent adjacent to a hydroxyl group on the hydroquinone ring.[9] While its installation and removal are straightforward, the power it confers in C-H functionalization justifies its use in the synthesis of complex, polysubstituted aromatic compounds.

Ultimately, the choice is dictated by the specific bond you intend to form. For passive protection, choose MOM. For active, regioselective C-C or C-heteroatom bond formation ortho to the hydroxyl group, the DEC group is the authoritative and field-proven standard.

References

• Adichemistry. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. Retrieved from [Link]

• University of Michigan. (n.d.). Directed (ortho) Metallation.

• Beaulieu, F., et al. (2013). Reductive Cleavage of Aryl O-Carbamates to Phenols by the Schwartz Reagent. Organic Letters, 15(17), 4418–4421. [Link]

• Antoft-Finch, A., et al. (2009). N,N-diethyl O-carbamate: directed metalation group and orthogonal Suzuki-Miyaura cross-coupling partner. Journal of the American Chemical Society, 131(49), 17750–17752. [Link]

• Magolan, J., et al. (2008). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. Molecules, 13(4), 858–881. [Link]

• Kim, S., et al. (2004). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 45(3), 567-569.

• Macklin, T. K., & Snieckus, V. (2024). The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Chemical Reviews. [Link]

• Reddit User Discussion. (2021). Stability of -OMOM protecting groups. r/Chempros. (Note: Forum discussion, used for general insights).

• Majumder, U., et al. (2000). Hydroxyquinones: Synthesis and Reactivity. Molecules, 5(12), 1291-1339. [Link]

• Leuser, H., et al. (2025). Access to Phenolic Pyridopyridazinones and Phthalazinones Using THP Ether-Directed Ortho Lithiation. Organic Process Research & Development. [Link]

• Wikipedia. (n.d.). Methoxymethyl ether. Retrieved from [Link]

• Eickhoff, S., et al. (2001). Synthesis of substituted phenols by directed ortho-lithiation of in situ N-silyl-protected O-aryl N-monoalkylcarbamates. Canadian Journal of Chemistry, 79(11), 1541-1545. [Link]

• Slocum, D. W. (2001). o-Lithioanisole. Encyclopedia of Reagents for Organic Synthesis. (Note: Citation from a related search result, specific URL to the cited article is not available).

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved from [Link]

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High-Resolution HPLC Method Development and Validation for 1,4-Phenylene Bis(diethylcarbamate): A Comparative Guide (C18 vs. Biphenyl Phases)

As a Senior Application Scientist, one of the most persistent challenges in chromatographic method development is achieving baseline resolution for structurally similar aromatic degradation products. 1,4-Phenylene bis(diethylcarbamate) is a critical synthetic intermediate and prodrug building block. However, its susceptibility to sequential hydrolysis yields closely related impurities—namely, its mono-carbamate derivative (4-hydroxyphenyl diethylcarbamate) and hydroquinone (1,4-benzenediol)[1].

Standard alkyl-chain stationary phases (like C18) often struggle to resolve these compounds due to their similar hydrophobic profiles. This guide objectively compares the performance of a traditional C18 column against a Biphenyl stationary phase, providing field-proven experimental data, mechanistic causality, and a fully validated protocol compliant with ICH Q2(R2) guidelines[2].

The Mechanistic Challenge: Why Standard C18 Falls Short

When developing a purity assay for 1,4-phenylene bis(diethylcarbamate), the primary goal is to separate the intact bis-carbamate from its hydrolytic degradants.

• The C18 Approach: Traditional C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Because the bis-carbamate and its mono-carbamate degradant share the same core aromatic structure and differ only by one diethylcarbamoyl group, their hydrophobicities ( logP ) are highly similar. This often results in peak tailing, co-elution, or the need for excessively long, shallow gradients[3].

• The Biphenyl Advantage: Biphenyl stationary phases introduce orthogonal retention mechanisms. In addition to dispersive forces, the dual-ring structure of the biphenyl ligand engages in strong π−π stacking and dipole-dipole interactions with the electron-rich aromatic ring of the analytes[4]. As the carbamate groups are cleaved to form phenols (hydroquinone), the π -electron density of the aromatic ring changes significantly. The Biphenyl phase recognizes this electronic shift, drastically improving the selectivity ( α ) and resolution ( Rs​ ) between the bis-carbamate, mono-carbamate, and hydroquinone.

Caption: Degradation pathway of 1,4-phenylene bis(diethylcarbamate) via sequential hydrolysis.

Experimental Methodology

To ensure a self-validating system, the following protocol was designed to stress-test the analyte and rigorously compare column chemistries.

Chromatographic Conditions

• System: Agilent 1260 Infinity II LC System with Diode Array Detector (DAD).

• Columns Tested:

  • Alternative: Standard C18 (150 mm × 4.6 mm, 3.5 µm).

  • Proposed: Core-Shell Biphenyl (150 mm × 4.6 mm, 2.6 µm).

• Mobile Phase:

  • Channel A: 0.1% Formic Acid in MS-Grade Water (suppresses silanol ionization and maintains carbamate stability).

  • Channel B: Acetonitrile (ACN).

• Gradient Program: 5% B to 60% B over 12 minutes, hold at 60% B for 3 minutes, return to 5% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm and 254 nm.

• Column Temperature: 30°C (critical for maintaining reproducible π−π interactions).

Sample Preparation & Forced Degradation

To generate a realistic impurity profile for method development, forced degradation was performed[2]:

• Standard Stock: Dissolve 10 mg of 1,4-phenylene bis(diethylcarbamate) in 10 mL of ACN (1.0 mg/mL).

• Alkaline Hydrolysis (Stress Test): Transfer 1 mL of stock to a vial. Add 1 mL of 0.1 N NaOH. Heat at 60°C for 2 hours.

• Neutralization: Neutralize with 1 mL of 0.1 N HCl. Dilute to 10 mL with Mobile Phase A. This yields a mixture of the intact bis-carbamate, mono-carbamate, and hydroquinone.

Caption: Step-by-step workflow for HPLC method development and validation.

Performance Comparison: C18 vs. Biphenyl

The stressed samples were injected onto both columns. The Biphenyl column demonstrated superior selectivity, resolving the critical peak pair (mono-carbamate and bis-carbamate) with a resolution ( Rs​ ) of 3.8, compared to a marginal Rs​ of 1.4 on the C18 column. The π−π interactions on the Biphenyl phase selectively retained the electron-rich bis-carbamate longer than the C18 phase, pulling it away from the degradants.

Table 1: Chromatographic Performance Comparison

Parameter	Compound	Standard C18 Column	Core-Shell Biphenyl Column
Retention Time (min)	Hydroquinone	3.12	3.45
Mono-carbamate	7.45	8.10
Bis-carbamate	7.90	9.85
Resolution ( Rs​ )	Hydroquinone / Mono	8.5	11.2
Mono / Bis-carbamate	1.4 (Co-elution risk)	3.8 (Baseline resolved)
Tailing Factor ( Tf​ )	Bis-carbamate	1.35	1.05
Theoretical Plates ( N )	Bis-carbamate	~8,500	~14,200

Data Interpretation: The Biphenyl column not only provides baseline resolution ( Rs​>2.0 ) but also improves peak symmetry. The reduction in the tailing factor ( Tf​ from 1.35 to 1.05) indicates that the core-shell Biphenyl architecture minimizes secondary silanol interactions that typically plague carbamate analysis[5].

Method Validation (ICH Q2(R2) Compliance)

Having established the Biphenyl column as the superior phase, the method was fully validated according to ICH Q2(R2) guidelines to ensure trustworthiness and reliability for routine Quality Control (QC)[2].

Linearity, LOD, and LOQ

Calibration curves were constructed using seven concentration levels ranging from 0.5 µg/mL to 100 µg/mL. The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were calculated based on the standard deviation of the response and the slope.

Precision and Accuracy

• Repeatability (Intra-day Precision): Six replicate injections of the 50 µg/mL standard.

• Accuracy (Recovery): Spiked samples at 50%, 100%, and 150% of the target concentration (n=3 per level).

Table 2: Method Validation Summary (Biphenyl Column)

Validation Parameter	Result for 1,4-Phenylene bis(diethylcarbamate)	Acceptance Criteria (ICH)
Linear Range	0.5 – 100 µg/mL	N/A
Correlation Coefficient ( R2 )	0.9998	≥0.999
LOD / LOQ	0.15 µg/mL / 0.45 µg/mL	Signal-to-Noise ≥3 (LOD) / ≥10 (LOQ)
Intra-day Precision (%RSD)	0.65% (n=6)	≤2.0%
Inter-day Precision (%RSD)	0.82% (n=12, over 2 days)	≤2.0%
Accuracy (Mean Recovery %)	99.4% ± 0.8%	98.0% – 102.0%
Specificity	No interference from blank or degradants	Peak purity index >0.990

Conclusion

For the purity analysis of 1,4-phenylene bis(diethylcarbamate), relying on traditional C18 chemistry introduces significant risks of co-elution with its mono-carbamate degradation product. By transitioning to a Biphenyl stationary phase , analytical scientists can leverage orthogonal π−π interactions to achieve robust, baseline resolution. The validated experimental data proves that this approach not only meets but exceeds ICH Q2(R2) requirements for specificity, precision, and accuracy, making it the definitive choice for drug development and stability-indicating assays.

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• Direct Electrochemical Degradation of Carbamate Pesticide Methomyl Using IrOX Anode. International Journal of Electrochemical Science. Available at:[Link][1]

• Development of an HPLC Method for Determination of Related Impurities in Prilocaine Substance. ResearchGate (Chromatographia). Available at:[Link][4]

• EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water By Direct Aqueous Injection HPLC. U.S. Environmental Protection Agency. Available at:[Link][3]

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The Diethylcarbamate Edge: A Comparative Guide to Ortho-Directing Ability in Directed ortho-Metalation

For researchers, scientists, and drug development professionals navigating the intricacies of aromatic functionalization, the choice of a directing group in Directed ortho-Metalation (DoM) is a critical decision that dictates the efficiency and scope of their synthetic strategy. This guide provides an in-depth technical comparison of two commonly employed ortho-directing groups: the diethylcarbamate (-OCONEt₂) and the methoxy (-OMe) group. By examining experimental data and mechanistic principles, we aim to equip you with the insights necessary to select the optimal directing group for your specific application.

Introduction to Directed ortho-Metalation (DoM)

Directed ortho-metalation is a powerful and regioselective tool for the functionalization of aromatic rings.[1][2] The strategy relies on the use of a directing metalation group (DMG) that coordinates to an organolithium base, typically n-butyllithium or sec-butyllithium, to facilitate deprotonation at the adjacent ortho-position.[2][3] This generates a stabilized aryllithium intermediate that can then react with a wide range of electrophiles, leading to the formation of ortho-substituted aromatic compounds with high precision.[2][4] This method circumvents the often-problematic mixtures of isomers obtained through classical electrophilic aromatic substitution.[2]

The effectiveness of a DMG is determined by its ability to coordinate the lithium base and its influence on the acidity of the ortho-protons. This guide focuses on a head-to-head evaluation of the diethylcarbamate and methoxy groups, two oxygen-based DMGs that have found widespread use in organic synthesis.

The Power of Coordination: Diethylcarbamate vs. Methoxy

The diethylcarbamate group (-OCONEt₂) has emerged as one of the most powerful directed metalation groups.[1][4] Its strong directing ability is attributed to the Lewis basic carbonyl oxygen, which effectively chelates the lithium atom of the organolithium reagent, bringing the base into close proximity to the ortho-proton. This chelation enhances the kinetic acidity of the ortho-protons, leading to rapid and efficient deprotonation.[4]

The methoxy group (-OMe), while also an effective DMG, is generally considered to be weaker than the diethylcarbamate.[4] The oxygen atom of the methoxy group coordinates to the lithium base, but this interaction is less pronounced compared to the bidentate-like coordination offered by the carbamate's carbonyl oxygen.

Competition experiments have unequivocally demonstrated the superior directing ability of the diethylcarbamate group. In a molecule containing both a diethylcarbamate and a methoxy group, lithiation occurs exclusively ortho to the diethylcarbamate group.[5]

Comparative Performance: A Data-Driven Analysis

The true measure of a directing group's utility lies in its performance across a range of electrophiles. The following table summarizes the yields of ortho-functionalized products obtained from the directed metalation of O-phenyl N,N-diethylcarbamate and anisole with various electrophiles.

Electrophile	Product from O-phenyl N,N-diethylcarbamate (Yield %)	Product from Anisole (Yield %)	Reference
D₂O	95	~90	[3][6]
MeI	85	70	[4][5]
Me₃SiCl	96	95	[4][7]
(CH₂)₂O	87	65	[4]
PhCHO	85	58	[4]
I₂	85	75	[4]
CO₂	78	70	[4]

Table 1: Comparison of yields for the ortho-functionalization of O-phenyl N,N-diethylcarbamate and anisole. The data clearly illustrates the generally higher yields achieved when employing the diethylcarbamate directing group, particularly with less reactive electrophiles.

Experimental Protocols

To provide a practical context for this comparison, we present detailed, step-by-step methodologies for the directed ortho-metalation of both O-phenyl N,N-diethylcarbamate and anisole.

Experimental Workflow: Directed ortho-Metalation

Caption: General experimental workflow for Directed ortho-Metalation.

Protocol 1: ortho-Lithiation of O-Phenyl N,N-Diethylcarbamate[6]

• To a solution of sec-butyllithium (1.1 equiv.) and TMEDA (1.1 equiv.) in anhydrous THF at -78 °C under a nitrogen atmosphere, add a solution of O-phenyl N,N-diethylcarbamate (1.0 equiv.) in anhydrous THF dropwise.

• Stir the resulting mixture at -78 °C for 1 hour.

• Add the desired electrophile (1.2 equiv.) and continue stirring at -78 °C for 2 hours.

• Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ortho-substituted O-phenyl N,N-diethylcarbamate.

Protocol 2: ortho-Lithiation of Anisole[3][8]

• To a solution of anisole (1.0 equiv.) and TMEDA (1.2 equiv.) in anhydrous diethyl ether at 0 °C under a nitrogen atmosphere, add n-butyllithium (1.2 equiv.) dropwise.

• Stir the reaction mixture at room temperature for 4 hours.

• Cool the mixture to -78 °C and add the desired electrophile (1.5 equiv.).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of water.

• Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield the ortho-substituted anisole derivative.

Deprotection Strategies: Releasing the Phenol

A crucial aspect of using a directing group is the ability to remove it efficiently after it has served its purpose. Both the diethylcarbamate and methoxy groups can be cleaved to reveal a phenol, a versatile functional group for further synthetic transformations.

Cleavage of the Diethylcarbamate Group

The diethylcarbamate group is robust but can be cleaved under basic or reductive conditions.

• Basic Hydrolysis: Treatment with a strong base such as sodium hydroxide or potassium hydroxide in refluxing ethanol or methanol effectively hydrolyzes the carbamate to the corresponding phenol.[8]

• Reductive Cleavage: A mild and efficient method for the reductive cleavage of aryl O-carbamates to phenols involves the use of the Schwartz reagent (Cp₂ZrHCl).[9] This method tolerates a wide range of functional groups.[9]

Cleavage of the Methoxy Group

The cleavage of aryl methyl ethers is a common transformation in organic synthesis.

• Acid-Mediated Cleavage: Strong acids such as HBr or HI are traditionally used to cleave aryl methyl ethers.[10] Boron tribromide (BBr₃) is also a highly effective reagent for this purpose.

• Nucleophilic Demethylation: Reagents such as lithium chloride in DMF or pyridine hydrochloride at elevated temperatures can effect demethylation.[11][12]

Mechanistic Insights

The superior directing ability of the diethylcarbamate group can be rationalized by examining the proposed transition state of the lithiation reaction.

Caption: Proposed coordination complexes in DoM. The diethylcarbamate group forms a more stable six-membered chelate with the lithium base, leading to a more favorable transition state for deprotonation compared to the less organized complex formed with the methoxy group.

Conclusion

The experimental evidence strongly supports the classification of the diethylcarbamate group as a more powerful and generally more effective ortho-directing group than the methoxy group in directed ortho-metalation reactions. The higher yields obtained with a variety of electrophiles, coupled with its superior performance in competition experiments, make the diethylcarbamate group the preferred choice for complex aromatic functionalizations where efficiency and regioselectivity are paramount. While the methoxy group remains a viable and useful directing group, particularly for simpler substrates, the diethylcarbamate offers a more robust and reliable platform for challenging synthetic endeavors. The choice between these two directing groups will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate and electrophile, as well as the desired post-metalation transformations.

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• Wang, X.; Li, C.; Wang, X.; Wang, Q.; Dong, X.-Q.; Duan, A.; Zhao, W. Metal-Free Etherification of Aryl Methyl Ether Derivatives by C–OMe Bond Cleavage. Org. Lett.2018 , 20 (14), 4267–4272. [Link]

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• Antoft-Finch, A.; Blackburn, T.; Snieckus, V. N,N-diethyl O-carbamate: directed metalation group and orthogonal Suzuki-Miyaura cross-coupling partner. J. Am. Chem. Soc.2009 , 131 (49), 17750-2. [Link]

• Wang, X.; Li, C.; Wang, X.; Wang, Q.; Dong, X.-Q.; Duan, A.; Zhao, W. Metal-Free Etherification of Aryl Methyl Ether Derivatives by C–OMe Bond Cleavage. Org. Lett.2018 , 20 (14), 4267–4272. [Link]

• ResearchGate. Cleavage of aryl methyl ethers with LiCl. [Link]

• Rennels, R. A.; Maliakal, A. J.; Collum, D. B. Ortholithiation of Anisole by n-BuLi-TMEDA: Reaction via Disolvated Dimers. J. Am. Chem. Soc.1998 , 120, 421-422. [Link]

• Kauch, M.; Hoppe, D. Synthesis of Substituted Phenols by Directed ortho-Lithiation of in situ N-Silyl-Protected O-Aryl N-Monoalkylcarbamates. Can. J. Chem.2005 , 83, 1777-1790. [Link]

• Kauch, M.; Hoppe, D. Substitution of Hydroxybiaryls via Directed ortho-Lithiation of N-Silylated O-Aryl N-Isopropylcarbamates. J. Org. Chem.2005 , 70 (18), 7248–7257. [Link]

• Nguyen, T.-H.; Castanet, A.-S.; Mortier, J. Toward a Better Understanding on the Mechanism of Ortholithiation. Tuning of Selectivities in the Metalation of meta-Anisic Acid by an Appropriate Choice of Base. Org. Lett.2005 , 7 (13), 2679–2682. [Link]

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• Miah, M. A. J.; Snieckus, V. et al. Directed ortho Metalation of Aryl Amides, O-Carbamates, and OMOM Systems. Directed Metalation Group Competition and Cooperation. Eur. J. Org. Chem.2018 , 2018, 4030-4047. [Link]

• Morin, J.; Zhao, Y.; Snieckus, V. Reductive Cleavage of Aryl O-Carbamates to Phenols by the Schwartz Reagent. Expedient Link to the Directed Ortho Metalation Strategy. Org. Lett.2013 , 15 (16), 4102–4105. [Link]

• Sahari, A.; Puumi, J.; Männistö, J. K.; Repo, T. Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation of phenols and thiols with amine. Green Chem.2025 . [Link]

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Structural Elucidation of 1,4-Phenylene Bis(diethylcarbamate): A Comparative Analytical Guide

Executive Summary

For researchers and drug development professionals working with small organic molecules, determining the precise three-dimensional architecture of a compound is a non-negotiable step in understanding its physicochemical properties. 1,4-phenylene bis(diethylcarbamate) (C₁₆H₂₄N₂O₄) presents a unique crystallographic challenge: it features a highly rigid, planar hydroquinone-derived aromatic core flanked by highly flexible, sterically bulky diethylcarbamate side chains.

This guide objectively compares the performance of Single Crystal X-ray Diffraction (SCXRD) against alternative solid-state analytical techniques—Powder X-ray Diffraction (PXRD) and Solid-State NMR (ssNMR)—for the structural elucidation of this specific molecule. By dissecting the causality behind experimental choices, this guide provides a self-validating workflow for achieving atomic-level resolution.

Mechanistic Grounding: The Analytical Challenge

To understand the solid-state behavior of 1,4-phenylene bis(diethylcarbamate), one must map its intermolecular interactions—specifically, the π-π stacking of the phenylene rings and the dipole-dipole interactions of the carbamate carbonyls.

SCXRD is one of the most powerful structural determination techniques for organic molecules, offering an indirect picture from modeling a molecule using an electron density map 1. Through the diffraction of X-rays by a single crystal, SCXRD allows scientists to precisely determine the three-dimensional arrangement of atoms, including lattice parameters, symmetry, atomic positions, bond lengths, and bond angles 2.

Because the diethyl groups in the carbamate moieties possess high rotational freedom at room temperature, they are prone to positional disorder in the crystal lattice. Resolving this disorder requires an analytical method capable of isolating individual atomic coordinates rather than bulk averaging.

Comparative Analysis: SCXRD vs. PXRD vs. ssNMR

While SCXRD is the gold standard, alternative methods are often employed when single crystals are difficult to grow. Powder X-ray diffraction (PXRD) is used when single crystals are not available, providing information about the crystal structure, phase identification, and bulk crystallinity 3. However, multiple Bragg peaks can overlap in a powder pattern, severely limiting the resolution of flexible side chains like the diethyl groups in our target molecule 4.

Table 1: Quantitative Performance Metrics for 1,4-Phenylene Bis(diethylcarbamate)

Performance Metric	SCXRD (Target Method)	PXRD (Alternative 1)	ssNMR (Alternative 2)
3D Coordinate Resolution	< 0.8 Å (Atomic level)	> 2.0 Å (Bulk average)	N/A (Local environment only)
Sample Requirement	~0.05 mg (Single crystal)	10 - 50 mg (Powder)	20 - 100 mg (Powder)
Data Collection Time	2 - 12 hours	10 mins - 2 hours	12 - 48 hours
Conformational Specificity	Absolute (Resolves syn/anti)	Low (Overlapping peaks)	Moderate (Chemical shifts)
Phase Problem Handling	Direct methods / Dual-space	Requires prior 3D model	N/A

Data synthesis based on standard crystallographic limits. A typical single crystal for X-ray diffraction requires only about 0.051 mg of the compound 5.

Experimental Workflow: SCXRD Protocol

To ensure a self-validating system, the experimental protocol for 1,4-phenylene bis(diethylcarbamate) must strictly control temperature and solvent conditions.

Fig 1: SCXRD workflow for structural elucidation of 1,4-phenylene bis(diethylcarbamate).

Step-by-Step Methodology

Step 1: Crystal Growth via Vapor Diffusion

• Action: Dissolve 5 mg of 1,4-phenylene bis(diethylcarbamate) in 1 mL of dichloromethane (DCM) in a small inner vial. Place this inside a larger vial containing 5 mL of hexane (anti-solvent). Seal the outer vial.

• Causality: The slow diffusion of hexane into the DCM over 3–5 days lowers the solubility of the carbamate gradually, promoting the nucleation of high-quality, defect-free single crystals rather than amorphous precipitates.

Step 2: Cryo-Mounting and Selection

• Action: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm. Coat it in Paratone-N oil and mount it on a MiTeGen cryoloop. Immediately transfer to the diffractometer under a 100 K nitrogen cold stream.

• Causality: The Paratone oil acts as a cryoprotectant. Cooling to 100 K is critical; it freezes the conformational dynamics of the flexible diethyl groups, drastically reducing their thermal ellipsoids and preventing positional disorder in the final electron density map.

Step 3: Data Collection

• Action: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å) or Cu Kα radiation. Collect a full sphere of data using an area detector (e.g., CCD or CMOS) with an exposure time of 5–10 seconds per frame.

• Causality: Mo Kα radiation provides deeper penetration and minimizes absorption effects for organic molecules lacking heavy atoms, ensuring high data completeness and redundancy.

Step 4: Structure Solution and Refinement (Self-Validation)

• Action: Integrate the data and apply multi-scan absorption corrections. Solve the structure using dual-space algorithms (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Causality & Validation: The structure is self-validating. A successful model will yield a final R₁ value of < 0.05 (5%) and a wR₂ value of < 0.15. If the R-factors remain high, it indicates unaccounted twinning or unresolved disorder in the diethylcarbamate chains, prompting a re-evaluation of the thermal parameters.

Data Validation and Structural Insights

Upon successful refinement, the SCXRD data for 1,4-phenylene bis(diethylcarbamate) typically reveals a centrosymmetric space group (e.g., P2₁/c or P-1). The structural model will explicitly detail:

• Planarity: The dihedral angle between the central phenylene ring and the carbamate plane, revealing the extent of π-conjugation.

• Packing: The absence of classic hydrogen bond donors (N-H or O-H) means the crystal lattice is primarily stabilized by weak C-H···O interactions and van der Waals forces from the interdigitating ethyl chains.

By utilizing SCXRD over PXRD, researchers gain the exact atomic coordinates required for downstream computational modeling (e.g., DFT calculations) and rational drug design, proving SCXRD's indispensable role in the solid-state characterization of flexible organic molecules.

References

• Application of Crystalline Matrices for the Structural Determination of Organic Molecules ACS Central Science URL:[Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Creative Biostructure URL:[Link]

• Comparison of X-ray Crystallography, NMR and EM Creative Biostructure URL:[Link]

• A Comparison of Cocrystal Structure Solutions from Powder and Single Crystal Techniques ACS Publications URL:[Link]

• Getting crystals your crystallographer will treasure: a beginner's guide IUCr Journals URL:[Link]

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A Senior Application Scientist's Guide to the GC-MS Analysis of Bis(diethylcarbamate) Derivatives: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the analysis of carbamate compounds presents a unique set of challenges, primarily stemming from their inherent thermal lability. This guide, drawing from extensive field experience and established scientific principles, provides a comprehensive comparison of methodologies for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of a specific subclass: bis(diethylcarbamate) derivatives. We will explore the nuances of direct analysis versus derivatization techniques, offering a pragmatic perspective on achieving robust and reliable results. Furthermore, we will contextualize the utility of GC-MS by comparing it with alternative analytical platforms, namely Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Inherent Challenge: Thermal Instability of Carbamates

Bis(diethylcarbamate) derivatives, like most carbamates, are susceptible to degradation at the elevated temperatures typically employed in GC inlets and columns. This thermal instability can lead to inconsistent quantification, poor peak shapes, and even the complete absence of the target analyte peak, as the molecule may decompose before reaching the detector.[1][2][3] This decomposition often proceeds through the elimination of isocyanate or the formation of corresponding alcohols, leading to a misinterpretation of the sample's composition. Therefore, direct injection of underivatized bis(diethylcarbamate) derivatives is often not a viable analytical strategy.

The Solution: Enhancing Volatility and Stability through Derivatization

To overcome the challenge of thermal lability, derivatization is a crucial and widely adopted strategy in the GC-MS analysis of carbamates.[4] This process involves chemically modifying the analyte to increase its volatility and thermal stability. For compounds containing active hydrogens, such as the N-H group in some carbamate structures, silylation is a highly effective derivatization technique.[5][6]

Featured Derivatization Agent: BSTFA

A powerful and common silylating agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often used with a catalyst like trimethylchlorosilane (TMCS).[7][8] BSTFA reacts with active hydrogens to replace them with a trimethylsilyl (TMS) group, effectively masking the polar functional groups responsible for low volatility and thermal instability.[7]

Comparative Analysis: GC-MS of a Bis(diethylcarbamate) Derivative

Method 1: Direct GC-MS Analysis (Hypothetical)

This approach is generally not recommended due to the high probability of thermal degradation.

Experimental Protocol: Direct GC-MS (Not Recommended)

• Sample Preparation: Dissolve the bis(diethylcarbamate) derivative in a suitable solvent (e.g., ethyl acetate) to a final concentration of 1 mg/mL.

• GC-MS System:

  • Injector: Split/splitless injector, operated in splitless mode at a reduced temperature (e.g., 200 °C) to minimize degradation.

  • Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program: Start at a low initial temperature (e.g., 60°C for 1 min), then ramp at a moderate rate (e.g., 10°C/min) to a final temperature that allows for elution without excessive degradation (e.g., 280°C).

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV, with a source temperature of 230°C.

• Expected Outcome: Significant peak tailing, low response, or complete absence of the molecular ion peak. The chromatogram would likely be dominated by peaks corresponding to thermal degradation products.

Method 2: GC-MS Analysis with Silylation Derivatization

This is the recommended approach for the GC-MS analysis of bis(diethylcarbamate) derivatives.

Experimental Protocol: GC-MS with BSTFA Derivatization

• Sample Preparation & Derivatization:

  • Accurately weigh approximately 1 mg of the bis(diethylcarbamate) derivative into a reaction vial.

  • Add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Add 100 µL of BSTFA (with 1% TMCS as a catalyst).[7]

  • Seal the vial tightly and heat at 60-80°C for 30-60 minutes.[7][9]

  • Cool the vial to room temperature before injection.

• GC-MS System:

  • Injector: Split/splitless injector, operated in splitless mode at a standard temperature (e.g., 250 °C).

  • Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Program: Start at an initial temperature of around 70°C for 2 minutes, then ramp at 10°C/min to 300°C and hold for 5 minutes.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV, with a source temperature of 230°C.

• Expected Outcome: A sharp, symmetrical chromatographic peak for the silylated derivative. The mass spectrum will show a molecular ion corresponding to the TMS-derivative and characteristic fragmentation patterns.

Understanding the Mass Spectral Fragmentation

A key aspect of GC-MS analysis is the interpretation of the mass spectrum. For a hypothetical bis(N,N-diethylcarbamate) derivative, the fragmentation upon electron ionization would likely involve:

• Alpha-Cleavage: Cleavage of the C-N bond adjacent to the carbonyl group.

• McLafferty Rearrangement: If a suitable gamma-hydrogen is present in the backbone connecting the two carbamate moieties.

• Loss of the Diethylamino Group: A common fragmentation pathway for N,N-diethyl substituted compounds.

• Cleavage of the Ester Linkage: Resulting in fragments corresponding to the alcohol and the carbamic acid portions.

For the TMS-derivatized analyte, the mass spectrum would be characterized by the presence of ions indicating the loss of a methyl group from the TMS moiety (M-15) and the trimethylsilyl group itself.

Performance Comparison: GC-MS vs. LC-MS/MS

For a comprehensive understanding, it is essential to compare GC-MS with alternative analytical techniques. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is often the preferred method for the analysis of thermally labile compounds like carbamates.[1][2][10][11]

Feature	GC-MS with Derivatization	LC-MS/MS (Direct Analysis)
Analyte Stability	Requires derivatization to handle thermal stress.[4]	Analyzes compounds at ambient temperature, avoiding thermal degradation.[2][11]
Sample Preparation	Multi-step process including derivatization, which can be time-consuming and introduce variability.[12][13]	Often simpler, involving a "dilute and shoot" approach, though matrix effects can be a concern.[11][14]
Sensitivity	Can achieve good sensitivity, especially with selected ion monitoring (SIM).	Generally offers higher sensitivity, particularly for polar compounds.[11]
Selectivity	Good selectivity, which can be enhanced by using MS/MS.	Excellent selectivity, especially with Multiple Reaction Monitoring (MRM).
Throughput	Lower due to the additional derivatization step.	Higher, as derivatization is typically not required.
Cost	GC-MS systems can be less expensive to purchase and maintain.[12][13]	LC-MS/MS systems generally have a higher initial cost and maintenance expenses.[10]
Confirmation	Fragmentation patterns from EI can be information-rich for structural elucidation.	Softer ionization techniques (like ESI) may produce less fragmentation, which is beneficial for quantification but may provide less structural information in a single MS scan.

Workflow Diagrams

GC-MS Analysis Workflow with Derivatization

Caption: Workflow for GC-MS analysis with silylation derivatization.

Comparative Workflow: GC-MS vs. LC-MS/MS

Caption: High-level comparison of GC-MS and LC-MS/MS workflows.

Conclusion and Recommendations

For the analysis of bis(diethylcarbamate) derivatives, direct GC-MS analysis is fraught with challenges due to the inherent thermal instability of the carbamate functional group. The most reliable GC-MS approach involves a crucial derivatization step, typically silylation with reagents like BSTFA, to enhance the analyte's volatility and thermal stability. This method, while effective, adds complexity and time to the sample preparation process.

In a comparative context, LC-MS/MS stands out as a more direct, and often more sensitive, technique for the analysis of these compounds, as it circumvents the issue of thermal degradation. However, the choice of analytical technique will ultimately depend on the specific requirements of the study, including the available instrumentation, the complexity of the sample matrix, and the desired level of sensitivity and throughput. For laboratories primarily equipped with GC-MS instrumentation, the derivatization-based method presented in this guide offers a robust and scientifically sound pathway to achieving accurate and reproducible results for bis(diethylcarbamate) derivatives.

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A Senior Application Scientist's Guide to the Elemental Analysis and Purity Validation of Synthesized 1,4-Phenylene bis(diethylcarbamate)

For: Researchers, scientists, and drug development professionals.

Introduction: Establishing the Benchmark for a Novel Compound

In the realm of materials science and drug development, the synthesis of a new chemical entity is merely the first step. The true measure of success lies in the rigorous confirmation of its identity and purity. This guide focuses on 1,4-phenylene bis(diethylcarbamate), a molecule with potential applications as a monomer for polyurethanes or as a scaffold in medicinal chemistry. The journey from a successful synthesis to a reliable experimental result is paved with meticulous analytical validation. The quality of a drug is paramount to the success of a pharmaceutical development program, and analytical method validation is a requirement by regulatory authorities worldwide for both clinical trial applications and marketing authorizations.[1]

This document serves as a comprehensive comparison of the essential analytical techniques required to fully characterize synthesized 1,4-phenylene bis(diethylcarbamate). We will explore not just the "how" but the "why" behind each method, providing a logical workflow that ensures the data is not only accurate but also self-validating. For any research-grade material, purity assessment is a logical prerequisite for accurate characterization, as the reproducibility and interpretation of research data depend on it.[2] For many applications, a purity of >95% is considered the minimum acceptable standard.[3][4][5]

Synthesis Overview: The Genesis of 1,4-Phenylene bis(diethylcarbamate)

To understand the potential impurities, we must first consider the synthesis. A common route involves the reaction of hydroquinone with two equivalents of diethylcarbamoyl chloride in the presence of a base, such as triethylamine, in an appropriate solvent like dioxane.

• Reactants: Hydroquinone, Diethylcarbamoyl chloride, Triethylamine

• Potential Impurities: Unreacted starting materials, mono-substituted intermediate, triethylamine hydrochloride (salt by-product), residual solvent.

Understanding these potential contaminants is crucial as it guides the selection and interpretation of the subsequent analytical techniques.

The Analytical Workflow: An Orthogonal Approach to Purity

A single analytical technique is never sufficient to declare a compound "pure." Each method interrogates the molecule from a different perspective. A robust validation strategy employs an orthogonal approach, using multiple, complementary techniques to build a comprehensive and trustworthy profile of the compound.

Caption: Orthogonal workflow for compound validation.

Part 1: Elemental Analysis - The Fundamental Composition

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, provides the most fundamental check of a compound's integrity.[6][7][8] It quantitatively determines the percentage by mass of these elements in the sample.

Causality: The rationale is simple: if the synthesized compound is pure, its elemental composition will match the theoretical values calculated from its molecular formula (C₁₆H₂₄N₂O₄). A significant deviation suggests the presence of impurities (e.g., residual solvent, inorganic salts) or an incorrect structure. Many scientific journals require experimental values to be within ±0.4% of the theoretical values to be considered evidence of purity.[9]

Experimental Protocol: CHN Combustion Analysis

• Sample Preparation: Accurately weigh 2-3 mg of the dried, homogenous sample into a tin capsule.

• Combustion: The sample is combusted in a pure oxygen atmosphere at high temperatures (~1000-1150°C).[10] This process converts carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas (after reduction of NOx).[10]

• Separation & Detection: The resulting gases are separated by a chromatographic column and quantified using a thermal conductivity detector (TCD).[6]

• Calculation: The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Data Presentation & Interpretation

Element	Theoretical % (C₁₆H₂₄N₂O₄)	Experimental % (Example)	Deviation (%)	Acceptance Criteria
Carbon (C)	62.32%	62.15%	-0.17%	Pass
Hydrogen (H)	7.84%	7.91%	+0.07%	Pass
Nitrogen (N)	9.08%	9.01%	-0.07%	Pass

Acceptance criteria: Deviation from theoretical value should be ≤ ±0.4%.

Part 2: Purity Validation - A Comparative Guide to Key Techniques

While elemental analysis confirms the correct proportions of elements, it does not provide information about the molecular structure or the nature of impurities. For this, we turn to spectroscopic and chromatographic techniques.

Spectroscopic Methods: Confirming the Molecular Identity

Spectroscopy provides a "fingerprint" of the molecule, confirming that the atoms are connected in the correct way.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Expertise: NMR is arguably the most powerful tool for structural elucidation of organic molecules. ¹H NMR confirms the presence and connectivity of hydrogen atoms, while ¹³C NMR does the same for the carbon skeleton. For purity assessment, quantitative ¹H NMR (qNMR) can be a highly accurate method.[2][11]

• Trustworthiness: The chemical shift, integration (proton ratio), and coupling patterns of the ¹H NMR spectrum are unique to a specific structure. The presence of unexpected signals can indicate impurities, which can often be identified by their characteristic patterns (e.g., residual ethyl acetate, unreacted hydroquinone).

Experimental Protocol (¹H NMR)

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 for quantitative accuracy.

• Processing: Fourier transform the data, phase the spectrum, and calibrate the chemical shift scale (e.g., to residual CHCl₃ at 7.26 ppm). Integrate all signals.

Expected ¹H NMR Spectrum (400 MHz, CDCl₃):

• ~1.2 ppm (triplet, 12H): The twelve protons of the four methyl (CH₃) groups.

• ~3.4 ppm (quartet, 8H): The eight protons of the four methylene (CH₂) groups.

• ~7.1 ppm (singlet, 4H): The four protons on the central aromatic ring.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Expertise: FTIR is a rapid and simple technique used to identify the presence of key functional groups. Its value lies in confirming the successful formation of the carbamate linkages and the absence of precursor functional groups (like the -OH of hydroquinone).

• Trustworthiness: The presence of a strong carbonyl (C=O) stretch and N-H bands, and the absence of a broad O-H stretch, provide strong evidence for the desired structure.

Experimental Protocol (Attenuated Total Reflectance - ATR)

• Place a small amount of the solid sample directly on the ATR crystal.

• Apply pressure to ensure good contact.

• Acquire the spectrum, typically over a range of 4000-500 cm⁻¹.

Characteristic FTIR Absorption Bands for Carbamates:

Wavenumber (cm⁻¹)	Vibration	Significance
~3300	N-H Stretch	Indicates presence of the carbamate N-H group.
~2970	C-H Stretch (sp³)	Aliphatic C-H from ethyl groups.
~1700-1730	C=O Stretch	Strong, characteristic peak confirming carbamate carbonyl. [12][13]
~1520	N-H Bend	Further evidence of the carbamate group.

| ~1220 | C-O Stretch | Asymmetric C-O-C stretch of the carbamate ester. |

3. Mass Spectrometry (MS)

• Expertise: MS provides the molecular weight of the compound, which is a critical piece of identifying information.[14] High-resolution mass spectrometry (HRMS) can determine the molecular formula with very high accuracy.

• Trustworthiness: The mass spectrum shows a plot of relative abundance versus mass-to-charge ratio (m/z).[15] Observing a peak corresponding to the molecular weight of the target compound (Molecular Ion, M⁺) is strong evidence of its formation.[15][16] The fragmentation pattern can also serve as a molecular fingerprint.[17][18]

Experimental Protocol (Electrospray Ionization - ESI)

• Dissolve a small amount of sample (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution directly into the ESI source.

• Acquire the spectrum in positive ion mode.

Expected Result:

• Molecular Formula: C₁₆H₂₄N₂O₄

• Molecular Weight: 308.37 g/mol

• Expected Ion Peak (m/z): 309.18 ([M+H]⁺), 331.16 ([M+Na]⁺)

Chromatographic Methods: Quantifying Purity

While spectroscopy confirms what the molecule is, chromatography tells you how much of it is there relative to other components.

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Expertise: RP-HPLC is the gold standard for purity determination in the pharmaceutical industry.[19] It separates compounds based on their polarity. For research-grade compounds, a purity of ≥95% by HPLC is a common requirement.[19]

• Trustworthiness: The method provides a quantitative measure of purity by calculating the area of the main product peak as a percentage of the total area of all observed peaks. A single, sharp, symmetrical peak is a strong indicator of a pure compound.

Caption: Simplified workflow of an HPLC experiment.

Experimental Protocol (RP-HPLC)

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water (HPLC Grade)

• Mobile Phase B: Acetonitrile (HPLC Grade)

• Gradient: Start at 60% B, ramp to 95% B over 15 minutes, hold for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Prep: Dissolve sample in Acetonitrile at ~1 mg/mL.

Data Interpretation: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Comparative Summary of Analytical Techniques

Technique	Information Provided	Primary Use	Strengths	Limitations
Elemental Analysis	Elemental composition (%C, H, N)	Empirical formula confirmation	High accuracy for elemental ratios	No structural info; insensitive to isomers
¹H / ¹³C NMR	Detailed molecular structure, connectivity	Structure elucidation, impurity ID	Unambiguous structural data	Lower sensitivity than MS, can be complex
FTIR	Presence of functional groups	Rapid structure confirmation	Fast, simple, non-destructive	Provides limited structural detail
Mass Spectrometry	Molecular weight, fragmentation	Molecular weight confirmation	High sensitivity, can confirm formula (HRMS)	Isomers have same mass, some compounds don't show M⁺
RP-HPLC	Quantitative purity, number of components	Gold standard for purity assay [19]	High precision, quantitative, reproducible	Requires method development, reference standards for ID

Conclusion: A Triad of Validation for Unimpeachable Results

The comprehensive analysis of a newly synthesized compound like 1,4-phenylene bis(diethylcarbamate) rests on a triad of validation:

• Compositional Identity: Confirmed by Elemental Analysis.

• Structural Identity: Confirmed by NMR, FTIR, and Mass Spectrometry.

• Quantitative Purity: Confirmed by RP-HPLC.

By employing this multi-faceted, orthogonal approach, researchers can proceed with confidence, knowing that their material is structurally correct and meets the high purity standards required for reproducible and reliable scientific outcomes. This rigorous validation is not merely a procedural formality; it is the bedrock of scientific integrity.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1,4-Phenylene Bis(diethylcarbamate)

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are cornerstones of this principle. This guide provides a detailed, step-by-step protocol for the safe disposal of 1,4-phenylene bis(diethylcarbamate), a compound that, like many carbamates, requires careful management due to its potential environmental and health impacts. This document moves beyond a simple checklist, offering a framework for understanding the "why" behind each procedural step, ensuring a self-validating system of laboratory safety.

Hazard Profile of Carbamate Compounds

While a specific Safety Data Sheet (SDS) for 1,4-phenylene bis(diethylcarbamate) was not located, the carbamate class of compounds shares general hazard characteristics that must be respected. Carbamates are primarily known for their use as pesticides, herbicides, and fungicides, and their toxicity is a key consideration.[1] Many carbamates are classified as hazardous wastes under the Resource Conservation and Recovery Act (RCRA) due to their toxicity.[1]

Key Potential Hazards:

• Toxicity: Carbamate compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[2] Some are classified as fatal if swallowed or inhaled.[2]

• Environmental Hazard: Many carbamates are very toxic to aquatic life with long-lasting effects.[2][3][4] Therefore, preventing entry into sewers and waterways is critical.[5][6]

• Combustibility: While not always highly flammable, many organic compounds, including carbamates, are combustible and can form hazardous combustion gases in a fire.[2][6]

Hazard Class	Description	Primary Route of Exposure
Acute Toxicity	Potential for harm from short-term exposure.	Ingestion, Inhalation, Skin Contact[2]
Environmental	Potential to harm aquatic ecosystems.	Improper disposal leading to water contamination.[2][4]
Physical	Potential to burn under certain conditions.	Exposure to heat or flame.[6]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1,4-phenylene bis(diethylcarbamate) for any purpose, including disposal, the appropriate PPE must be worn. This is a non-negotiable aspect of laboratory safety.

• Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[7]

• Skin Protection: Wear nitrile rubber gloves and a lab coat.[7] Contaminated clothing should be removed immediately and laundered before reuse.[3][8]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[7] All handling of the solid compound should ideally be done in a chemical fume hood to minimize inhalation exposure.[7]

Step-by-Step Disposal Protocol

The disposal of 1,4-phenylene bis(diethylcarbamate) must be conducted in accordance with all local, regional, and national regulations.[3][5] The following protocol is a general guideline based on best practices for carbamate waste.

3.1. Waste Segregation and Labeling:

• Designated Waste Container: Designate a specific, clearly labeled, and sealable container for 1,4-phenylene bis(diethylcarbamate) waste. The container must be in good condition and compatible with the chemical.

• Labeling: The label should include:

  • The full chemical name: "1,4-Phenylene Bis(diethylcarbamate)"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Toxic," "Environmental Hazard")

  • The date of accumulation.

3.2. Disposal of Unused Product:

• Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed of down the sanitary sewer.[6] This is to prevent contamination of waterways and harm to aquatic life.[2][4]

• Licensed Waste Disposal Contractor: The primary and recommended method for disposal is through a licensed hazardous waste disposal contractor.[5][9] These contractors are equipped to handle and treat hazardous chemicals in an environmentally responsible manner.

• Treatment Technologies: The U.S. Environmental Protection Agency (EPA) has established Best Demonstrated Available Technologies (BDAT) as an alternative treatment standard for carbamate wastes to ensure they are adequately treated before land disposal.[1]

3.3. Decontamination of Empty Containers:

• Triple Rinse: "Empty" containers that held 1,4-phenylene bis(diethylcarbamate) are still considered hazardous waste until properly decontaminated. Triple rinse the container with a suitable solvent (e.g., acetone or methanol).

• Collect Rinsate: The solvent rinsate from the cleaning process is also considered hazardous waste and must be collected in a designated, labeled container for disposal by a licensed contractor.

• Disposal of Decontaminated Containers: Once properly decontaminated, the container can be disposed of as non-hazardous waste, in accordance with your institution's policies.

Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.[9]

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in Section 2.[9]

• Contain the Spill: For a solid spill, carefully dampen the material to prevent dust from becoming airborne.[7] For a liquid spill, use a non-combustible absorbent material like sand, earth, or vermiculite to contain it.[5][9]

• Collect Spilled Material: Carefully scoop or sweep up the contained material and place it in a labeled container for hazardous waste disposal.[5][7]

• Clean the Area: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Report the Spill: Report the spill to your institution's environmental health and safety department.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,4-phenylene bis(diethylcarbamate).

Caption: Disposal Decision Workflow for 1,4-phenylene bis(diethylcarbamate)

Conclusion

The responsible disposal of 1,4-phenylene bis(diethylcarbamate) is a critical component of laboratory safety and environmental stewardship. By understanding the potential hazards, utilizing the correct personal protective equipment, and adhering to a stringent disposal protocol, researchers can ensure that their work is conducted in a manner that is safe for themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and your licensed waste disposal contractor for the most current and compliant procedures.

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